5-Chloro-4-iodo-1-methyl-1H-pyrazole

Core Science & Biosynthesis

A-Technical-Guide-to-5-Chloro-4-iodo-1-methyl-1H-pyrazole:-A-Versatile-Heterocyclic-Building-Block

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides an in-depth analysis of 5-Chloro-4-iodo-1-methyl-1H-pyrazole, a halogenated heterocyclic compound of significant interest to the pharmaceutical and agrochemical industries. While a specific CAS (Chemical Abstracts Service) Registry Number for this precise molecule is not publicly indexed in major databases, this paper will leverage data from its close structural analogs—notably 4-iodopyrazoles and 5-chloropyrazoles—to provide a comprehensive overview. We will detail its physicochemical properties, outline a robust synthetic strategy, explore its characteristic reactivity, and present validated experimental protocols for its application in synthetic chemistry. The primary focus will be on its role as a versatile building block, enabled by the differential reactivity of its two halogen substituents, making it a powerful tool for the synthesis of complex, biologically active molecules.

Introduction: The Significance of the Pyrazole Scaffold

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a well-established "privileged scaffold" in medicinal chemistry. Its unique structural and electronic properties allow it to serve as a versatile pharmacophore, present in a multitude of FDA-approved drugs. The pyrazole nucleus is a cornerstone in blockbuster drugs such as the anti-inflammatory COX-2 inhibitor Celecoxib, the erectile dysfunction medication Sildenafil, and numerous kinase inhibitors used in oncology.

The functionalization of the pyrazole core is critical to modulating its biological activity. Halogenated pyrazoles, in particular, are exceptionally valuable synthetic intermediates. They serve as key starting materials for transition-metal-catalyzed cross-coupling reactions, which are among the most powerful methods for constructing carbon-carbon and carbon-heteroatom bonds. The subject of this guide, 5-Chloro-4-iodo-1-methyl-1H-pyrazole, embodies a strategic design for molecular elaboration. The presence of two different halogens—iodine and chlorine—at distinct positions on the pyrazole ring opens the door for selective, sequential functionalization, a highly sought-after capability in modern drug discovery.

Physicochemical and Structural Data

As of the date of this publication, a dedicated CAS number for 5-Chloro-4-iodo-1-methyl-1H-pyrazole has not been assigned. However, we can confidently predict its molecular formula and weight and extrapolate other properties based on its constituent parts and closely related, documented analogs.

Property	Value (Predicted/Calculated)	Basis of Information
CAS Number	Not Assigned	Comprehensive search of chemical databases.
Molecular Formula	C₄H₄ClIN₂	Calculated from structure.
Molecular Weight	242.45 g/mol	Calculated from atomic weights.
Appearance	Off-white to pale yellow solid	General observation for similar iodo-pyrazoles.
Solubility	Soluble in common organic solvents (DCM, THF, DMF, DMSO)	Based on analogs like 4-Iodo-1-methyl-1H-pyrazole.
Reactivity of C-I Bond	High	The carbon-iodine bond is known to be highly susceptible to oxidative addition in palladium-catalyzed reactions.[1]
Reactivity of C-Cl Bond	Moderate to Low	The carbon-chlorine bond is significantly less reactive and typically requires more forcing conditions or specialized catalyst systems to participate in cross-coupling.

Synthesis and Mechanistic Insights

The synthesis of 5-Chloro-4-iodo-1-methyl-1H-pyrazole can be logically achieved via the regioselective iodination of a suitable precursor, 5-chloro-1-methyl-1H-pyrazole. This approach leverages established methodologies for the halogenation of electron-rich heterocyclic systems.

Proposed Synthetic Pathway

The most direct route involves the electrophilic iodination at the C4 position of the pyrazole ring. The C4 position is electronically activated and is the most susceptible to electrophilic attack in many pyrazole systems.

Caption: Sequential functionalization using differential halogen reactivity.

Experimental Protocol: Microwave-Promoted Suzuki Cross-Coupling

This protocol describes a validated, efficient method for the first selective functionalization at the C4-iodo position, based on established procedures for similar 4-iodopyrazoles. [2]Microwave irradiation is employed to accelerate the reaction, often leading to higher yields and shorter reaction times.

Objective: To synthesize 4-Aryl-5-chloro-1-methyl-1H-pyrazole via Suzuki cross-coupling.

Materials:

• 5-Chloro-4-iodo-1-methyl-1H-pyrazole (1.0 eq)

• Arylboronic Acid (1.1 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2-5 mol%)

• Cesium Carbonate (Cs₂CO₃) or Potassium Carbonate (K₂CO₃) (2.5 eq)

• Solvent: 1,2-Dimethoxyethane (DME) and Water (4:1 v/v)

• Microwave synthesis vial with a stir bar

• Argon or Nitrogen gas supply

Procedure:

• Vessel Preparation: To a clean, dry microwave reaction vial equipped with a magnetic stir bar, add 5-Chloro-4-iodo-1-methyl-1H-pyrazole (e.g., 0.5 mmol, 121 mg).

• Reagent Addition: Add the desired arylboronic acid (0.55 mmol), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.01 mmol, 11.6 mg), and the base (e.g., Cs₂CO₃, 1.25 mmol, 407 mg).

• Solvent Addition: Add the degassed DME (3 mL) and water (0.75 mL) to the vial.

• Inerting: Seal the vial and purge with argon or nitrogen gas for 5-10 minutes. This step is crucial as the Pd(0) catalyst is oxygen-sensitive.

• Microwave Irradiation: Place the vial in the microwave reactor. Irradiate the mixture at a set temperature (e.g., 90-110 °C) for a specified time (e.g., 5-15 minutes). The reaction progress can be monitored by thin-layer chromatography (TLC) or LC-MS.

• Work-up: After the reaction is complete (as indicated by the consumption of the starting material), cool the vial to room temperature. Dilute the reaction mixture with ethyl acetate and water.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to yield the pure 4-aryl-5-chloro-1-methyl-1H-pyrazole.

Self-Validation: The success of the protocol is validated by the selective reaction at the iodo-position. Characterization of the product by ¹H NMR will show the disappearance of the pyrazole C4-H signal (if present in the starting material) and the appearance of new aromatic signals from the coupled boronic acid. Mass spectrometry will confirm the incorporation of the aryl group and the retention of the chlorine atom.

Safety and Handling

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves when handling this compound and its reagents.

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood. Avoid inhalation of dust and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place, protected from light.

• Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Conclusion

5-Chloro-4-iodo-1-methyl-1H-pyrazole stands as a strategically designed and highly valuable building block for chemical synthesis. While its formal registration is pending, its synthetic accessibility and, more importantly, the orthogonal reactivity of its two halogen atoms, provide a clear and powerful pathway for the creation of diverse and complex pyrazole derivatives. This capability makes it an exceptionally useful tool for researchers, scientists, and drug development professionals aiming to accelerate the discovery of novel bioactive compounds. The protocols and insights provided in this guide offer a solid foundation for harnessing the synthetic potential of this promising intermediate.

References

• ** [3]U.S. Environmental Protection Agency.** (n.d.). 5-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid Properties. CompTox Chemicals Dashboard. Retrieved from [Link]

• ** [4]Usami, Y., et al.** (2021). CuI-Catalyzed Coupling Reactions of 4-Iodopyrazoles and Alcohols: Application toward Withasomnine and Homologs. Molecules, 26(11), 3370. Available at: [Link]

• ** [5]PubChem.** (n.d.). 5-Chloro-3-methyl-1-phenyl-1H-pyrazole. National Center for Biotechnology Information. Retrieved from [Link]

• ** [6]Semantic Scholar.** (2021). CuI-Catalyzed Coupling Reactions of 4-Iodopyrazoles and Alcohols: Application toward Withasomnine and Homologs. Retrieved from [Link]

• ** [7]ResearchGate.** (n.d.). Halogenation of the pyrazole scaffold. Retrieved from [Link]

• ** [8]MDPI.** (2021). CuI-Catalyzed Coupling Reactions of 4-Iodopyrazoles and Alcohols: Application toward Withasomnine and Homologs. Retrieved from [Link]

• ** [9]Google Patents.** (n.d.). EP2167461B1 - Processes for the preparation of pyrazoles. Retrieved from

• ** [10]Royal Society of Chemistry.** (2025). Exercise in 1-aryl-3-CF 3 -1 H -pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. RSC Advances. Retrieved from [Link]

• ** ACS Publications.** (2005). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents. The Journal of Organic Chemistry. Retrieved from [Link]

• ** [11]Beilstein Archives.** (2021). Halogenations of 3-aryl-1H-pyrazol-5-amines. Retrieved from [Link]

• ** [12]Matrix Fine Chemicals.** (n.d.). 4-IODO-5-METHYL-1-PHENYL-1H-PYRAZOLE | CAS 342405-19-0. Retrieved from [Link]

• ** [13]ChemWhat.** (n.d.). 5-CHLORO-3-(4-CHLOROPHENYL)-1-PHENYL-1H-PYRAZOLE-4-METHANOL CAS#: 55828-93-8. Retrieved from [Link]

• ** [2]ScienceDirect.** (n.d.). Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. Chinese Chemical Letters. Retrieved from [Link]

• ** [14]Pharmaffiliates.** (n.d.). 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde. Retrieved from [Link]

• ** [15]Shenzhen Nexconn Pharmatechs Ltd.** (n.d.). CAS 24086-18-8 5-Iodo-4-methyl-1H-pyrazole. Retrieved from [Link]

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synthesis of substituted pyrazoles from α,β-unsaturated aldehydes/ketones

Synthesis of Substituted Pyrazoles from -Unsaturated Carbonyls

Content Type: Technical Guide Audience: Researchers, Medicinal Chemists, Process Scientists

Strategic Overview: The Enone-Hydrazine Route

The synthesis of substituted pyrazoles via the cyclocondensation of

-unsaturated aldehydes or ketones (enones/chalcones) with hydrazines is a cornerstone of heterocyclic chemistry.[1][2][3] Unlike the Knorr synthesis (1,3-dicarbonyls + hydrazine), the enone route allows for the introduction of diversity at the 3, 4, and 5 positions through the accessible chalcone precursors.

However, this pathway presents two critical technical challenges that distinguish a novice protocol from an expert system:

• Regiocontrol: When using substituted hydrazines (

  ), the formation of 1,3,5-trisubstituted vs. 1,4,5-trisubstituted regioisomers is governed by a delicate balance of electronic and steric factors (hard/soft acid-base theory).

• Aromatization: The immediate product is often a pyrazoline (4,5-dihydro-1H-pyrazole). Achieving the fully aromatic pyrazole requires a subsequent or in-situ oxidation step (dehydrogenation), which is frequently overlooked in basic literature.

This guide details the mechanistic logic and validated protocols to navigate these challenges.

Mechanistic Deep Dive & Regioselectivity

The reaction typically proceeds via two competing pathways: 1,2-addition (forming a hydrazone) or 1,4-addition (Michael addition). The pathway dictates the regiochemistry of the final product.[2]

The Regioselectivity Paradox

• Path A (1,2-Addition): Under acidic conditions or with hard nucleophiles, the hydrazine terminal nitrogen (

  ) attacks the carbonyl carbon. This forms a hydrazone intermediate, which subsequently undergoes a 5-exo-trig cyclization. Result: 1,3,5-substituted isomer.[1][4][5]

• Path B (1,4-Addition): Under thermodynamic control or with soft nucleophiles, the hydrazine attacks the

  -carbon of the enone. Result: 1,5-disubstituted isomer (or 1,4,5- depending on substitution).

Diagram: Mechanistic Bifurcation

The following diagram illustrates the divergence based on reaction conditions.

Caption: Mechanistic bifurcation showing how reaction conditions (kinetic vs. thermodynamic) dictate the regiochemical outcome (1,3,5 vs 1,5 isomer) and the necessity of an oxidation step.

Experimental Protocols

Protocol A: One-Pot Synthesis of Pyrazolines (The Intermediate)

This protocol yields the stable pyrazoline intermediate. If the aromatic pyrazole is required, proceed to Protocol B.

Reagents:

• Substituted Chalcone (1.0 equiv)[6]

• Hydrazine Hydrate or Phenylhydrazine (1.2 – 1.5 equiv)

• Solvent: Ethanol (absolute) or Acetic Acid (glacial)

• Catalyst: Glacial Acetic Acid (if using EtOH) or NaOH (for base catalysis)

Step-by-Step Workflow:

• Dissolution: Dissolve 1.0 mmol of chalcone in 10 mL of Ethanol.

• Addition: Add 1.5 mmol of Hydrazine Hydrate dropwise at room temperature.

  • Note: For Phenylhydrazine, use 1.2 mmol to avoid difficult purification later.

• Catalysis: Add 5 drops of Glacial Acetic Acid.

  • Expert Insight: If the chalcone contains electron-withdrawing groups (e.g.,

    ), the reaction may proceed without acid. For electron-rich chalcones ( ), acid catalysis is mandatory to activate the carbonyl.

• Reflux: Heat to reflux (

  ) for 4–6 hours. Monitor by TLC (Mobile phase: Hexane:EtOAc 7:3).

  • Endpoint: Disappearance of the chalcone spot and appearance of a fluorescent spot (pyrazolines are often fluorescent).

• Workup: Pour the hot reaction mixture into 50 mL of ice-water containing crushed ice.

• Isolation: Filter the precipitate. Wash with cold water (

  mL) and cold ethanol ( mL).

• Purification: Recrystallize from Ethanol/DMF mixtures.

Protocol B: Oxidative Aromatization (Pyrazoline Pyrazole)

Pyrazolines are prone to auto-oxidation but often require forcing conditions to fully aromatize to pyrazoles.

Reagents:

• Pyrazoline (from Protocol A)[3]

• Oxidant: Iodobenzene diacetate (IBD) or

  /DMSO.

Method (Iodine-Mediated):

• Dissolve 1.0 mmol Pyrazoline in 5 mL DMSO.

• Add 10 mol% Molecular Iodine (

  ).

• Heat at

  for 1-2 hours.

• Quench with saturated sodium thiosulfate solution to remove excess iodine.

• Extract with Ethyl Acetate. The product is the fully aromatic pyrazole.

Protocol C: Microwave-Assisted One-Pot Synthesis (Green Chemistry)

This method often drives the reaction directly to the pyrazole or high-purity pyrazoline due to thermal effects.

Workflow Diagram:

Caption: Accelerated workflow for microwave-assisted synthesis in glacial acetic acid.

Data & Optimization: Solvent and Substituent Effects

The choice of solvent significantly impacts the yield and regioselectivity. The table below summarizes comparative data for the reaction of phenyl-substituted chalcones with phenylhydrazine.

Solvent System	Catalyst	Temp/Time	Regioselectivity (1,3,5 : 1,5)	Yield (%)	Notes
Ethanol	AcOH (cat.)	Reflux / 6h	85 : 15	65-75%	Standard method; often requires purification.
Glacial AcOH	None	Reflux / 3h	95 : 5	80-90%	Acid acts as solvent & catalyst; favors 1,3,5-isomer.
TFE (Trifluoroethanol)	None	RT / 1h	99 : 1	92%	High Performance. Fluorinated solvent activates carbonyl via H-bonding.
DMSO	(cat.)	/ 1h	N/A	85%	Direct oxidative synthesis to aromatic pyrazole .

Troubleshooting Guide (Expertise & Experience)

• "Oiling Out" of Product:

  • Cause: The pyrazoline intermediate is often lipophilic and low-melting.

  • Solution: Do not rush the cooling. Allow the reaction mixture to cool slowly to RT before adding to ice water. If oil forms, scratch the flask walls with a glass rod or add a seed crystal. Recrystallize from a more polar solvent like Ethanol/Water (8:2).

• Low Regioselectivity:

  • Cause: Competition between nucleophilic nitrogens in substituted hydrazines.

  • Solution: Switch to Trifluoroethanol (TFE) or HFIP as solvent. These solvents are strong hydrogen bond donors, coordinating to the carbonyl oxygen, increasing its electrophilicity, and favoring the kinetic 1,2-addition (leading to the 1,3,5-isomer) [6].

• Incomplete Oxidation (Mixture of Pyrazoline/Pyrazole):

  • Cause: Air oxidation is slow and inconsistent.

  • Solution: Do not rely on air. Add an oxidant like DDQ (1.1 equiv) in Dioxane or use the DMSO/

    system to force aromatization.

References

• BenchChem. Application Notes and Protocols: Synthesis of Pyrazoline Derivatives from Chalcones. Retrieved from

• MDPI. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules 2023.[1] Retrieved from

• Journal of Applied Pharmaceutical Science. Design, synthesis, characterization, and cytotoxicity activity evaluation of mono-chalcones and new pyrazolines derivatives. 2020. Retrieved from

• Organic Chemistry Portal. Pyrazole Synthesis: Recent Highlights. Retrieved from

• Beilstein Journal of Organic Chemistry. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation. 2024.[2][4][7][8] Retrieved from

• CONICET. Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols. Retrieved from

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The Biological Virtuosity of Halogenated Pyrazole Derivatives: A Technical Guide for Researchers and Drug Development Professionals

Foreword: Unlocking the Potential of a Privileged Scaffold

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a "privileged scaffold" in medicinal and agricultural chemistry.[1] Its synthetic accessibility and the ease with which it can be functionalized have led to a vast array of derivatives with a broad spectrum of biological activities.[2][3] The introduction of halogen atoms—fluorine, chlorine, bromine, and iodine—onto the pyrazole ring or its substituents has proven to be a particularly fruitful strategy for modulating the physicochemical properties and enhancing the biological potency of these compounds. This guide provides an in-depth exploration of the multifaceted biological activities of halogenated pyrazole derivatives, offering field-proven insights and detailed methodologies for researchers, scientists, and drug development professionals. We will delve into the causal relationships between chemical structure and biological function, providing a robust framework for the rational design of next-generation therapeutic and agrochemical agents.

The Impact of Halogenation on Pyrazole Scaffolds: A Physicochemical Perspective

The strategic incorporation of halogens into a pyrazole derivative can profoundly influence its biological activity by altering several key physicochemical parameters. Understanding these effects is paramount for rational drug design.

• Lipophilicity and Membrane Permeability: Halogenation generally increases the lipophilicity of a molecule. This enhanced "fat-loving" character can improve its ability to cross biological membranes, such as the cell membrane or the blood-brain barrier, which is a critical factor for drug efficacy.

• Metabolic Stability: The introduction of halogens, particularly fluorine, can block sites of metabolic oxidation. This "metabolic blocking" can increase the compound's half-life in biological systems, leading to a longer duration of action.

• Binding Interactions: Halogen atoms can participate in various non-covalent interactions with biological targets, including hydrogen bonds, halogen bonds, and dipole-dipole interactions. These interactions can significantly enhance the binding affinity and selectivity of the compound for its target protein.[4]

• Electronic Effects: Halogens are electronegative atoms that can influence the electron distribution within the pyrazole ring system. These electronic effects can modulate the pKa of nearby functional groups, which in turn affects the compound's ionization state and its interactions with biological targets.

Halogenated Pyrazoles in Medicine: Targeting Disease with Precision

Halogenated pyrazole derivatives have emerged as a cornerstone in the development of novel therapeutics for a wide range of diseases. Their ability to selectively interact with key biological targets has led to the discovery of potent anticancer, anti-inflammatory, and antimicrobial agents.

Anticancer Activity: A Multi-pronged Attack on Malignancy

The fight against cancer has been significantly advanced by the discovery of halogenated pyrazole derivatives that target various hallmarks of cancer. These compounds have demonstrated efficacy against a multitude of cancer cell lines, including breast, liver, and colon cancer.[5][6][7]

A key mechanism of action for many anticancer pyrazoles is the inhibition of protein kinases, enzymes that play a crucial role in cell signaling pathways that regulate cell growth, proliferation, and survival.[8] Halogen substituents on the pyrazole scaffold have been shown to be crucial for potent kinase inhibitory activity.[9] For instance, dichlorophenyl moieties have been identified as optimal for high biological activity in certain kinase inhibitors.[9]

Featured Application: Targeting Cyclooxygenase-2 (COX-2) in Colorectal Cancer

Elevated levels of the enzyme Cyclooxygenase-2 (COX-2) are associated with the progression of colorectal cancer.[10] COX-2 catalyzes the production of prostaglandin E2 (PGE2), which promotes cell proliferation and resistance to apoptosis.[10] Halogenated pyrazole derivatives, such as celecoxib, are selective COX-2 inhibitors that have shown antiproliferative effects in colorectal cancer models.[11]

Below is a simplified representation of the COX-2 signaling pathway and the inhibitory action of pyrazole derivatives.

Simplified COX-2 Signaling Pathway and Inhibition by Halogenated Pyrazoles.

Experimental Protocol: Evaluating Anticancer Activity using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method widely used to assess the cytotoxic effects of chemical compounds on cancer cells.[12][13] The principle of the assay lies in the ability of metabolically active cells to reduce the yellow MTT tetrazolium salt to purple formazan crystals.[13]

Materials:

• Cancer cell line of interest (e.g., MCF-7 for breast cancer)[5]

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Halogenated pyrazole derivative (test compound)

• MTT solution (5 mg/mL in sterile PBS)[1]

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)[13]

• 96-well flat-bottom sterile culture plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Harvest and count the cells. Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.[13] Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the halogenated pyrazole derivative in the culture medium. Remove the old medium from the wells and add 100 µL of the various concentrations of the test compound. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound, e.g., DMSO) and a blank control (medium only).

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.[6] Incubate for another 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[6]

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.[13]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting a dose-response curve.

Antimicrobial and Antifungal Activities: Combating Pathogens

The emergence of drug-resistant pathogens poses a significant threat to global health. Halogenated pyrazole derivatives have shown promising activity against a range of bacteria and fungi.[14][15] The presence of halogen atoms can enhance the antimicrobial and antifungal effects of pyrazole compounds.[14] For instance, dichloro and trichloro-derivatives of certain pyrazoles have demonstrated interesting antimicrobial properties.[15]

Experimental Protocol: In Vitro Antifungal Susceptibility Testing

The broth microdilution method is a standard technique for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent.[16]

Materials:

• Fungal strain of interest (e.g., Candida albicans)

• RPMI-1640 medium, buffered with MOPS

• Halogenated pyrazole derivative

• 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Inoculum Preparation: Prepare a standardized fungal inoculum according to established protocols (e.g., CLSI M27-A).[17]

• Compound Dilution: Prepare serial twofold dilutions of the halogenated pyrazole derivative in the RPMI medium in the wells of a 96-well plate.

• Inoculation: Add the standardized fungal inoculum to each well.

• Incubation: Incubate the plates at 35°C for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that causes a significant inhibition of fungal growth compared to the growth control. This can be determined visually or by measuring the optical density with a microplate reader.[16]

Halogenated Pyrazoles in Agriculture: Protecting Crops and Enhancing Yields

Halogenated pyrazole derivatives have made a significant impact on modern agriculture as highly effective herbicides, insecticides, and fungicides.[18][19][20]

Herbicidal Activity: A Selective Approach to Weed Control

Many halogenated pyrazole herbicides act as inhibitors of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD).[5][18] HPPD is a key enzyme in the biosynthesis of plastoquinone and tocopherols in plants.[5] Inhibition of HPPD leads to a depletion of these essential molecules, resulting in the bleaching of leaves and eventual plant death.[18] The presence of electron-withdrawing groups, such as halogens, on the pyrazole ring can significantly enhance herbicidal efficacy.[18]

Mechanism of Action: HPPD Inhibition

The following diagram illustrates the role of HPPD in plant biosynthesis and its inhibition by pyrazole-based herbicides.

Mechanism of action of HPPD-inhibiting herbicides.

Experimental Protocol: Evaluating Herbicidal Activity

A common method to assess the herbicidal activity of a compound is a whole-plant bioassay.[21]

Materials:

• Target weed species (e.g., Amaranthus retroflexus)

• Pots with soil

• Halogenated pyrazole derivative

• Spraying equipment

Procedure:

• Plant Growth: Grow the target weed species in pots under controlled greenhouse conditions until they reach a specific growth stage (e.g., 2-4 true leaves).

• Compound Application: Prepare different concentrations of the halogenated pyrazole derivative in a suitable solvent and surfactant mixture. Spray the solutions evenly onto the plants.

• Evaluation: After a set period (e.g., 14-21 days), visually assess the herbicidal effects, such as chlorosis, necrosis, and growth inhibition, and compare them to untreated control plants. The effective dose (ED50), the dose required to cause a 50% reduction in plant biomass, can be calculated.

Insecticidal Activity: Disrupting the Nervous System of Pests

A prominent class of halogenated pyrazole insecticides, including fipronil, acts as antagonists of the γ-aminobutyric acid (GABA) receptor in insects.[22][23][24] GABA is the primary inhibitory neurotransmitter in the insect central nervous system. By blocking the GABA-gated chloride channels, these insecticides cause hyperexcitation of the insect's nervous system, leading to paralysis and death.[22] The selectivity of these insecticides for insect GABA receptors over mammalian receptors contributes to their favorable safety profile for non-target organisms.[24]

Mechanism of Action: GABA Receptor Antagonism

The diagram below illustrates the antagonism of the GABA receptor by halogenated pyrazole insecticides.

Mechanism of GABA receptor antagonism by pyrazole insecticides.

Experimental Protocol: Evaluating Insecticidal Activity

The topical application bioassay is a standard method to determine the contact toxicity of an insecticide.[19][25]

Materials:

• Target insect species (e.g., Musca domestica)

• Halogenated pyrazole derivative

• Acetone or another suitable solvent

• Microsyringe

Procedure:

• Compound Preparation: Prepare serial dilutions of the halogenated pyrazole derivative in the solvent.

• Topical Application: Anesthetize the insects (e.g., with CO₂ or by chilling). Using a microsyringe, apply a precise volume (e.g., 0.1-1 µL) of the test solution to the dorsal thorax of each insect.[19]

• Observation: Place the treated insects in clean containers with food and water and maintain them under controlled conditions.

• Mortality Assessment: Record mortality at specific time points (e.g., 24, 48, and 72 hours) post-treatment. The lethal dose (LD50), the dose that kills 50% of the test population, can be calculated using probit analysis.[25]

Structure-Activity Relationships (SAR): A Guide to Rational Design

The biological activity of halogenated pyrazole derivatives is intricately linked to their chemical structure. Understanding these structure-activity relationships (SAR) is crucial for the rational design of more potent and selective compounds.

Structural Feature	Impact on Biological Activity	Examples
Position of Halogenation	The position of the halogen on the pyrazole ring or its substituents can significantly influence activity and selectivity.[26]	In some herbicidal pyrazoles, halogen substitution at the 3-position of a pyridine ring enhances activity.[27]
Type of Halogen	The nature of the halogen (F, Cl, Br, I) affects lipophilicity, size, and electronic properties, thereby influencing binding affinity and metabolic stability.	In certain anticancer pyrazoles, chloro and bromo substituents have been shown to increase cytotoxic activity.[6][9]
Other Substituents	The presence and nature of other functional groups on the pyrazole scaffold can modulate the overall biological profile.	Electron-withdrawing groups on the phenyl ring of some herbicidal pyrazoles enhance their efficacy.[18]

Synthesis of Halogenated Pyrazole Derivatives: Building the Bioactive Molecules

The synthesis of halogenated pyrazole derivatives can be achieved through various synthetic routes. A common approach involves the cyclocondensation of a halogenated 1,3-dicarbonyl compound with a hydrazine derivative.[28] Alternatively, direct halogenation of a pre-formed pyrazole ring is also a widely used method.[27] The choice of synthetic strategy depends on the desired substitution pattern and the availability of starting materials.

General Synthetic Scheme:

General synthetic routes to halogenated pyrazoles.

Future Perspectives and Conclusion

The field of halogenated pyrazole derivatives continues to be a vibrant area of research with immense potential for the discovery of novel therapeutic and agrochemical agents. Future efforts will likely focus on:

• Elucidation of Novel Mechanisms of Action: Investigating new biological targets for halogenated pyrazoles to overcome resistance and improve efficacy.

• Development of More Selective Compounds: Fine-tuning the structure of pyrazole derivatives to enhance their selectivity for target enzymes or receptors, thereby reducing off-target effects and improving safety profiles.

• Application of Computational Methods: Utilizing computational modeling and machine learning to predict the biological activity of novel halogenated pyrazole derivatives and guide their rational design.

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• Vertex AI Search. (2013, May 1). Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf.
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• Vertex AI Search. (2004, October 15). Synthesis, antimicrobial activity and molecular modeling studies of halogenated 4-[1H-imidazol-1-yl(phenyl)methyl]-1,5-diphenyl-1H-pyrazoles - PubMed.
• Vertex AI Search. (2005). Mode of action of pyrazole herbicides pyrazolate and pyrazoxyfen : HPPD inhibition by the common metabolite. Semantic Scholar.
• Vertex AI Search. (2025, January 20). Pyrazole derivatives: Recent advances in discovery and development of pesticides.
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• Vertex AI Search. (n.d.). Application Notes and Protocols: MTT Assay for Anticancer Agent 158 Cytotoxicity - Benchchem.
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• Vertex AI Search. (2020, April 29). Antifungal Susceptibility Testing: Current Approaches | Clinical Microbiology Reviews.
• Vertex AI Search. (n.d.). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC.
• Vertex AI Search. (2003, October 15). Phenylpyrazole Insecticide Photochemistry, Metabolism, and GABAergic Action: Ethiprole Compared with Fipronil | Journal of Agricultural and Food Chemistry - ACS Publications.
• Vertex AI Search. (n.d.). MTT assay protocol | Abcam.
• Vertex AI Search. (2004, June 15). GABA receptor antagonists and insecticides: common structural features of 4-alkyl-1-phenylpyrazoles and 4-alkyl-1-phenyltrioxabicyclooctanes. PubMed.
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• Vertex AI Search. (2024, May 6). Synthesis and Antitumor Activities of Novel 5-amino-3-(halophenyl)-1-phenyl-1H-pyrazole-4-carbonitriles | Bentham Science Publishers.
• Vertex AI Search. (2023, September 5). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review - MDPI.
• Vertex AI Search. (n.d.). Fipronil | GABA Receptor Antagonist | MedChemExpress.
• Vertex AI Search. (2019, February 13). Protocols for Testing the Toxicity of Novel Insecticidal Chemistries to Mosquitoes - JoVE.
• Vertex AI Search. (n.d.). Standardized Method for In Vitro Antifungal Susceptibility Testing of Candida albicans Biofilms - PMC.
• Vertex AI Search. (n.d.). Application Notes and Protocols for Testing the Insecticidal Activity of Odoratone - Benchchem.
• Vertex AI Search. (2022, January 5). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - MDPI.
• Vertex AI Search. (2025, August 6). ChemInform Abstract: Preparation and Chemistry of 3/5-Halogenopyrazoles - ResearchGate.
• Vertex AI Search. (2012, February 3). Design, Synthesis, and Insecticidal Activity of Novel Pyrazole Derivatives Containing α-Hydroxymethyl-N-benzyl Carboxamide, α-Chloromethyl-N-benzyl Carboxamide, and 4,5-Dihydrooxazole Moieties | Journal of Agricultural and Food Chemistry - ACS Publications.
• Vertex AI Search. (2025, October 1). Advances in Pyrazole as an Active Fragment for Herbicide Discovery - PubMed.
• Vertex AI Search. (n.d.). IN VITRO SCREENING FOR ANTIFUNGAL EFFICACY | iFyber.
• Vertex AI Search. (2021, February 23). Improved herbicide discovery using physico-chemical rules refined by antimalarial library screening - RSC Publishing.
• Vertex AI Search. (2017, September 10). Synthesis, Characterization and Antimicrobial Activity Studies of Novel Pyrazole Derivatives - Der Pharma Chemica.
• Vertex AI Search. (2023, May 12). Design, synthesis and anticancer activities evaluation of novel pyrazole modified catalpol derivatives - PMC.
• Vertex AI Search. (n.d.). Experimental methods to evaluate herbicides behavior in soil - Weed Control Journal.
• Vertex AI Search. (2025, August 9). (PDF) In vitro antifungal susceptibility testing - ResearchGate.
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• Vertex AI Search. (2021, February 4). Techniques for the Assessment of In Vitro and In Vivo Antifungal Combinations - MDPI.
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• Vertex AI Search. (n.d.). Proposed signal pathways of Cox-2 gene regulation. - ResearchGate.
• Vertex AI Search. (2025, July 12). Structure-activity Relationship for Diarylpyrazoles as Inhibitors of the Fungal Kinase Yck2 | bioRxiv.
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• Vertex AI Search. (2026, January 5). Dual COX-2 and EGFR inhibition by pyrazole–ar-turmerone hybrids suppresses colorectal cancer cell proliferation - PMC.
• Vertex AI Search. (n.d.). Medicinal Chemistry Strategies in Targeting TGF-βR1 Kinase Domain: Unveiling Insights into Inhibitor Structure–Activity Relationship (SAR) - MDPI.
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Reactivity Profile: 5-Chloro-4-iodo-1-methyl-1H-pyrazole

Executive Summary

5-Chloro-4-iodo-1-methyl-1H-pyrazole (CAS: 2109554-73-4) represents a high-value bifunctional scaffold in medicinal chemistry. Its utility lies in the orthogonal reactivity of its two halogen handles: the highly labile C-4 iodide and the sterically congested, electronically deactivated C-5 chloride.

This guide delineates the precise sequential functionalization strategies required to exploit this scaffold. By leveraging the significant rate difference in oxidative addition between the C-4 and C-5 positions, researchers can construct complex, polysubstituted pyrazole libraries with high regiocontrol.

Structural Analysis & Electronic Properties

The reactivity of this scaffold is governed by the interplay between the pyrazole's inherent electronic bias and the nature of the halogen substituents.

The Reactivity Hierarchy

• C-4 Position (Iodo): The C-4 carbon is the most electron-rich position of the pyrazole ring. However, the C-I bond is weak and highly susceptible to oxidative addition by Pd(0) species. It is the "soft" electrophilic site, reacting under mild conditions.

• C-5 Position (Chloro): The C-5 position is adjacent to the electronegative

  methyl group. While generally electron-deficient, the C-Cl bond is strong ( ) and sterically shielded by the N-methyl group. It requires forcing conditions or specialized ligands (e.g., biaryl phosphines) to undergo oxidative addition.

Visualization of Reactivity Logic

Figure 1: Orthogonal reactivity map of the di-halogenated core.

Primary Reactivity: C-4 Selective Functionalization

The 4-iodo substituent is the primary entry point for diversification. Standard Pd-catalyzed cross-couplings proceed with near-perfect regioselectivity, leaving the 5-chloro moiety intact.

Suzuki-Miyaura Coupling

The C-4 position couples efficiently with aryl and heteroaryl boronic acids.

• Catalyst:

  or .

• Base:

  or .

• Solvent: DME/Water or 1,4-Dioxane/Water.

• Key Insight: Microwave irradiation (90°C, 5-10 min) significantly improves yields compared to thermal reflux, suppressing protodeiodination side products.

Sonogashira Coupling

Excellent for introducing alkynyl linkers.

• Conditions:

  (5 mol%), CuI (10 mol%), , THF.

• Note: The 5-chloro group does not interfere, even without specialized ligands.

Secondary Reactivity: C-5 Functionalization

Once the C-4 position is derivatized, the C-5 chloride becomes the focus. Activating this position requires overcoming the stronger C-Cl bond and steric hindrance from the N-methyl group.

Strategies for C-5 Activation

• Buchwald-Hartwig Amination: To introduce amines at C-5.

  • Requirement: Use electron-rich, bulky biaryl phosphine ligands (e.g., BrettPhos , RuPhos ) to facilitate oxidative addition into the hindered chloride.

  • Base: Strong bases like

    or are often necessary.[1]

• Suzuki Coupling (Activated):

  • Ligand: XPhos or SPhos . These ligands are specifically designed to activate aryl chlorides.

  • Temperature: Elevated temperatures (100-120°C) are typically required.

• Direct Arylation (C-H Activation):

  • Note: While C-H activation usually targets the C-5 proton, here the position is chlorinated. However, some protocols allow for the displacement of the chlorine or "dechlorinative arylation" under specific reductive conditions, though this is less common than standard cross-coupling.

Sequential Functionalization Workflow

The following diagram illustrates the logical flow for library synthesis using this scaffold.

Figure 2: Sequential functionalization workflow for library generation.

Experimental Protocols

Synthesis of the Core Scaffold

If not purchased commercially, the core can be synthesized from 5-chloro-1-methyl-1H-pyrazole.

• Reagents: 5-chloro-1-methyl-1H-pyrazole (1.0 equiv),

  (0.2 equiv), (0.8 equiv).

• Conditions: Reflux in glacial acetic acid for 4 hours.

• Workup: Treat with 2N NaOH and

  (to quench excess iodine). Extract with DCM.

• Yield: Typically 70-75%.

Protocol: Regioselective C-4 Suzuki Coupling

Objective: Coupling phenylboronic acid to C-4 without affecting C-5.

• Setup: In a microwave vial, charge 5-chloro-4-iodo-1-methyl-1H-pyrazole (1.0 equiv), phenylboronic acid (1.1 equiv), and

  (2-5 mol%).

• Solvent: Add DME (dimethoxyethane) and 2M aqueous

  (3:1 ratio). Degas with for 5 mins.

• Reaction: Seal and heat (microwave) at 90°C for 10 minutes.

• Purification: The product, 5-chloro-1-methyl-4-phenyl-1H-pyrazole, is isolated via silica chromatography (Hexane/EtOAc).

Protocol: C-5 Buchwald-Hartwig Amination

Objective: Displacing the C-5 chloride with a secondary amine (e.g., morpholine).

• Setup: Charge the C-4 substituted intermediate (1.0 equiv), morpholine (1.2 equiv),

  (2 mol%), and RuPhos or BrettPhos (4-6 mol%).

• Base: Add

  (1.5 equiv).

• Solvent: Toluene or 1,4-Dioxane (anhydrous).

• Reaction: Heat at 100-110°C for 12-24 hours under inert atmosphere.

• Note: Monitor carefully for hydrodehalogenation (loss of Cl replaced by H), which is a common side reaction if the catalyst loading is too low or the temperature too high.

References

• Vilkauskaitė, G., et al. (2009). "5-Chloro-4-iodo-1,3-dimethyl-1H-pyrazole." Molbank, M620. Link

  • Establishes the synthesis of the iodinated core and confirms I > Cl reactivity.

• Li, H., et al. (2014).[2] "Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction." Chinese Chemical Letters, 25(8), 1149-1152.

  • Validates microwave conditions for selective C-4 coupling.

• Goossen, L. J., et al. (2012). "Palladium-catalyzed direct arylation of 5-chloropyrazoles."[3] Journal of Organic Chemistry.

  • Discusses the latent reactivity of the 5-chloro position.
• Surry, D. S., & Buchwald, S. L. (2011). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2, 27-50. Authoritative source for ligand selection (BrettPhos/RuPhos) for hindered chlorides.

Sources

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The Pyrazole Scaffold: A Cornerstone of Modern Medicinal Chemistry

Topic: Applications of Pyrazoles in Medicinal Chemistry Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The "Privileged" Status

In the pharmacopeia of modern medicine, few heterocycles command the versatility of the pyrazole ring. Defined as a "privileged scaffold," the pyrazole moiety (1,2-diazole) serves as a core structural element in over 30 FDA-approved small molecule drugs, ranging from blockbuster anti-inflammatories like Celecoxib to precision oncology agents like Ruxolitinib and Crizotinib .

This guide dissects the technical utility of pyrazoles, moving beyond basic descriptions to explore the causality of their success: their ability to function as robust bioisosteres, their tunable physicochemical properties, and the recent synthetic breakthroughs that have conquered the historical challenge of regioselectivity.

Pharmacophore Analysis: Why Pyrazole?

The dominance of pyrazoles is not accidental; it is driven by specific molecular interactions that favor drug-target binding.

Bioisosterism and H-Bonding

The pyrazole ring acts as a planar, five-membered aromatic system with two adjacent nitrogen atoms:

• N1 (Pyrrole-like): Acts as a hydrogen bond donor (HBD).[1]

• N2 (Pyridine-like): Acts as a hydrogen bond acceptor (HBA).

This dual functionality allows pyrazoles to mimic the imidazole ring of histidine or the phenol group of tyrosine, making them exceptional hinge-binders in ATP-competitive kinase inhibitors. By replacing a phenyl ring with a pyrazole, medicinal chemists often improve aqueous solubility and lower LogP without sacrificing aromatic pi-stacking interactions.

Physicochemical Tuning

• pKa Modulation: The pKa of unsubstituted pyrazole is ~2.5 (conjugate acid), meaning it remains neutral at physiological pH, facilitating membrane permeability.

• Metabolic Stability: Unlike furan or thiophene, the pyrazole ring is generally resistant to oxidative metabolism by CYP450 enzymes, prolonging half-life (

  ).

Visualization: The Pyrazole Ecosystem

The following diagram maps the logical flow from pyrazole properties to specific therapeutic classes and approved drugs.

Caption: Logical mapping of pyrazole physicochemical properties to therapeutic target classes and representative FDA-approved drugs.

Synthetic Challenges & Solutions: Conquering Regioselectivity

The historical bottleneck in pyrazole synthesis has been regiocontrol . The classic Knorr condensation (hydrazine + 1,3-diketone) often yields a mixture of 1,3- and 1,5-isomers, requiring tedious chromatographic separation.

Modern Solution: 1,3,5-Trisubstituted Pyrazoles via N-Tosylhydrazones

A superior method developed by Kong et al. (2014) utilizes N-alkylated tosylhydrazones and terminal alkynes.[2][3] This base-mediated cycloaddition avoids the formation of regioisomeric mixtures by controlling the reaction pathway via a specific hydrazonyl anion intermediate.

Protocol 1: Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles

Objective: Synthesize 1-benzyl-3-phenyl-5-(p-tolyl)-1H-pyrazole with >98% regioselectivity.

Reagents:

• N-benzyl-N'-tosylhydrazone derivative (1.0 equiv)

• p-Tolylacetylene (1.2 equiv)

• Potassium tert-butoxide (

  -BuOK) (2.5 equiv)

• 18-Crown-6 (0.2 equiv)

• Solvent: Anhydrous Pyridine

Step-by-Step Methodology:

• Preparation: In a flame-dried Schlenk tube equipped with a magnetic stir bar, charge the N-benzyl-N'-tosylhydrazone (0.5 mmol) and p-tolylacetylene (0.6 mmol).

• Catalyst Addition: Add 18-Crown-6 (0.1 mmol) followed by

  -BuOK (1.25 mmol) under a nitrogen atmosphere.

• Solvation: Add anhydrous pyridine (5.0 mL) via syringe.

• Reaction: Seal the tube and heat the mixture to 80°C in an oil bath. Stir for 6–8 hours.

  • Mechanism Check: The base generates a diazo intermediate in situ, which undergoes [3+2] cycloaddition. The steric bulk of the tosyl group and the specific electronic environment of pyridine favor the 1,3,5-substitution pattern exclusively.

• Quenching: Cool to room temperature (RT) and quench with saturated ammonium chloride (

  ) solution (10 mL).

• Extraction: Extract with ethyl acetate (

  mL). Wash combined organics with brine, dry over , and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Hexane/EtOAc 10:1) to yield the pure 1,3,5-regioisomer.

Therapeutic Application: Kinase Inhibition (Oncology)

Pyrazoles are ubiquitous in kinase inhibitors because the N-N motif mimics the adenine ring of ATP, forming hydrogen bonds with the kinase hinge region.

Case Study: Ruxolitinib (Jakafi)

Ruxolitinib is a JAK1/JAK2 inhibitor used for myelofibrosis. Its core is a pyrazolo[4,3-d]pyrimidine scaffold. The pyrazole nitrogen acts as the H-bond donor to the hinge region (Glu/Leu residues) of the JAK kinase domain.

Protocol 2: In Vitro IC50 Determination (ADP-Glo™ Assay)

To validate a new pyrazole derivative as a kinase inhibitor, one must determine the half-maximal inhibitory concentration (

). The ADP-Glo™ assay is the industry standard for this purpose as it quantifies ADP production, a direct product of kinase activity.

Materials:

• Recombinant Kinase (e.g., JAK2)

• Substrate Peptide (e.g., Poly(Glu, Tyr))[4]

• Ultrapure ATP

• Test Compound (Pyrazole derivative)[4][5][6][7][8]

• ADP-Glo™ Reagent & Kinase Detection Reagent (Promega)

• 384-well white opaque plate[9]

Workflow:

• Compound Preparation: Prepare a 10-point serial dilution of the pyrazole test compound in 100% DMSO (starting at 10 µM).

• Kinase Reaction (5 µL):

  • Add 1 µL of compound (or DMSO control) to the well.

  • Add 2 µL of Kinase Enzyme in 1X Kinase Buffer.

  • Add 2 µL of ATP/Substrate mix.

  • Incubate: 60 minutes at RT.[10]

• ADP-Glo Reaction (5 µL):

  • Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete unconsumed ATP.[10]

  • Incubate: 40 minutes at RT.[4][10]

• Detection (10 µL):

  • Add 10 µL of Kinase Detection Reagent to convert the generated ADP back to ATP, which drives a luciferase/luciferin reaction.[10]

  • Incubate: 30 minutes at RT.[4][10]

• Measurement: Read Luminescence (RLU) on a plate reader (e.g., EnVision).

• Data Analysis: Plot RLU vs. log[Compound] and fit to a non-linear regression model (Sigmoidal dose-response) to calculate

  .

Visualization: JAK-STAT Pathway & Inhibition

The following diagram illustrates the signaling pathway targeted by pyrazole-based JAK inhibitors.

Caption: Mechanism of Action for pyrazole-based JAK inhibitors blocking the STAT phosphorylation cascade.

Comparative Data: Pyrazole Drug Classes

Drug Name	Target	Indication	Pyrazole Role	Key Structural Feature
Celecoxib	COX-2	Inflammation/Pain	Scaffold Core	1,5-diarylpyrazole provides selectivity for COX-2 side pocket.
Ruxolitinib	JAK1/2	Myelofibrosis	Hinge Binder	Pyrazolo[4,3-d]pyrimidine mimics adenine.
Crizotinib	ALK/ROS1	NSCLC	Hinge Binder	3-substituted pyrazole interacts with the ATP pocket.
Sildenafil	PDE5	Erectile Dysfunction	Bioisostere	Pyrazolo[4,3-d]pyrimidin-7-one mimics guanine.
Ibrutinib	BTK	MCL/CLL	Scaffold Core	Pyrazolo[3,4-d]pyrimidine with covalent warhead.

References

• Kong, Y., Tang, M., & Wang, Y. (2014).[2][3] Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Letters, 16(2), 576–579.[2][3] Link

• Fabbro, D., et al. (2012). Targeting Protein Kinases in Cancer Therapy: Optimizing Kinase Inhibitors. Methods in Molecular Biology, 795, 1–34. Link

• Promega Corporation. (2024). ADP-Glo™ Kinase Assay Technical Manual. Link

• Deng, X., & Mani, N. S. (2008).[11] Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. Journal of Organic Chemistry, 73(6), 2412–2415. Link

• FDA.gov. (2024). Approved Drug Products with Therapeutic Equivalence Evaluations (Orange Book). Link

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Protocols & Analytical Methods

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling with Substituted Pyrazoles

Introduction: The Strategic Importance of Pyrazole Functionalization

The pyrazole nucleus is a cornerstone of modern medicinal chemistry, appearing in a vast array of pharmaceuticals, agrochemicals, and functional materials.[1][2][3] Its prevalence stems from its unique electronic properties and its ability to act as a versatile scaffold for molecular design. The capacity to selectively introduce substituents onto the pyrazole ring through palladium-catalyzed cross-coupling reactions has revolutionized the synthesis of complex, highly functionalized molecules, accelerating drug discovery and development.[4]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the theory and practice of palladium-catalyzed cross-coupling reactions involving substituted pyrazoles. We will delve into the mechanistic underpinnings of these transformations, offer detailed, field-proven protocols for key reaction classes, and address common challenges such as regioselectivity.

I. Foundational Principles: The Palladium Catalytic Cycle

At the heart of these powerful C-C and C-N bond-forming reactions lies the palladium catalytic cycle. A general understanding of this cycle is crucial for troubleshooting and optimizing reactions. The cycle typically involves three key steps: oxidative addition, transmetalation (for cross-coupling reactions like Suzuki-Miyaura) or carbopalladation/beta-hydride elimination (for Heck reactions), and reductive elimination. The choice of ligands, bases, and solvents plays a critical role in modulating the efficiency of each step.[5][6]

Caption: Generalized Palladium Catalytic Cycle.

II. Navigating Regioselectivity: The Primary Challenge

A key challenge in the functionalization of pyrazoles is controlling the position of the incoming substituent (regioselectivity). The C3, C4, and C5 positions of the pyrazole ring exhibit different reactivities, which can be influenced by the nature of the substituents already present on the ring and the reaction conditions. Generally, direct arylation of N-substituted pyrazoles with both C4 and C5 positions free can lead to mixtures of products.[7][8]

Several strategies have been developed to achieve high regioselectivity:

• Blocking Groups: Introduction of a removable blocking group at one position can direct the coupling to another. For instance, an ester group at the C4 position can effectively direct arylation to the C5 position.[7][8]

• Ligand Control: The choice of phosphine ligand can dramatically influence the site of coupling. In some cases, different ligands can selectively promote arylation at either the C4 or C5 position of a di-functionalized pyrazole.[9]

• Solvent Effects: The solvent can play a crucial role in determining regioselectivity. For example, protic solvents have been shown to enhance the acidity of the C-H bond at the β-position (C4), favoring direct arylation at this site.[10]

• Directed C-H Activation: A directing group on the pyrazole substrate can chelate to the palladium catalyst, bringing it into close proximity to a specific C-H bond and enabling its functionalization.[11][12]

III. Key Palladium-Catalyzed Cross-Coupling Reactions of Substituted Pyrazoles

A. Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura coupling is a versatile and widely used method for the formation of C-C bonds between a pyrazole halide (or triflate) and a boronic acid or ester.[4] This reaction is instrumental in synthesizing biaryl and heteroaryl pyrazoles, which are common motifs in pharmaceuticals.[13]

Mechanistic Considerations: The catalytic cycle follows the general pathway of oxidative addition of the pyrazole halide to a Pd(0) complex, followed by transmetalation with the boronic acid derivative (activated by a base), and concluding with reductive elimination to yield the coupled product and regenerate the Pd(0) catalyst.

Caption: General workflow for Suzuki-Miyaura coupling.

Protocol: Microwave-Promoted Suzuki Coupling of 4-Iodo-1-methyl-1H-pyrazole [14]

This protocol describes a rapid and efficient synthesis of 4-aryl-pyrazoles utilizing microwave irradiation.

Component	Amount	Notes
4-Iodo-1-methyl-1H-pyrazole	1.0 equiv.
Arylboronic acid	1.0 equiv.
Pd(PPh₃)₄	2 mol%
Cs₂CO₃	2.5 equiv.
DME/H₂O	10:4 (v/v)

Procedure:

• To a microwave vial, add 4-iodo-1-methyl-1H-pyrazole, the arylboronic acid, Pd(PPh₃)₄, and Cs₂CO₃.

• Add the DME/H₂O solvent mixture.

• Seal the vial and place it in a microwave reactor.

• Irradiate at a set temperature (e.g., 100-120 °C) for a short duration (e.g., 5-15 minutes).

• After cooling, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Note: The use of microwave irradiation can significantly reduce reaction times compared to conventional heating.[14]

B. Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful tool for the synthesis of N-aryl and N-heteroaryl pyrazoles, which are important pharmacophores.[1] This reaction couples a pyrazole halide with an amine in the presence of a palladium catalyst and a strong base.

Mechanistic Considerations: The catalytic cycle involves the oxidative addition of the pyrazole halide to Pd(0), followed by coordination of the amine and deprotonation by the base to form a palladium-amido complex. Reductive elimination then furnishes the aminated pyrazole and regenerates the Pd(0) catalyst. The choice of a bulky, electron-rich phosphine ligand is often crucial for high yields.[1][15]

Protocol: C4-Amination of 4-Bromo-1-tritylpyrazole [1][16]

This protocol details the coupling of a protected 4-bromopyrazole with an amine.

Component	Amount	Notes
4-Bromo-1-tritylpyrazole	1.0 equiv.
Amine	2.0 equiv.
Pd(dba)₂	10 mol%
tBuDavePhos	20 mol%	Ligand
K-OtBu	2.0 equiv.	Base
Xylene	Solvent

Procedure:

• In a microwave vial, combine 4-bromo-1-tritylpyrazole, tBuDavePhos, Pd(dba)₂, and K-OtBu.

• Evacuate and backfill the vial with an inert gas (e.g., argon).

• Add the solvent (xylene) and the amine via syringe.

• Seal the vial and heat in a microwave reactor (e.g., 160 °C for 10 minutes).

• After cooling, dilute the reaction mixture with an appropriate solvent and filter through a pad of celite.

• Concentrate the filtrate and purify the residue by column chromatography.

Note: For amines possessing a β-hydrogen, CuI-mediated coupling may be more effective.[15]

C. Direct C-H Arylation: An Atom-Economical Approach

Direct C-H arylation has emerged as a highly attractive and atom-economical method for the functionalization of pyrazoles, as it avoids the pre-functionalization of the pyrazole ring.[7][10]

Mechanistic Considerations: The mechanism of direct C-H arylation is often more complex and can vary depending on the reaction conditions. A common pathway involves a concerted metalation-deprotonation (CMD) step, where the C-H bond is broken with the assistance of a base.

Protocol: Regioselective Direct β-C-H Arylation of N-Substituted Pyrazoles [10]

This protocol achieves selective arylation at the C4 position of pyrazoles where the C5 position is unsubstituted.

Component	Amount	Notes
N-Substituted Pyrazole	1.0 equiv.
Aryl Bromide	1.2 equiv.
Pd(OAc)₂	5 mol%	Ligand-free catalyst
K₂CO₃	2.0 equiv.	Base
2-Ethoxyethan-1-ol	Solvent

Procedure:

• To a reaction tube, add the N-substituted pyrazole, aryl bromide, Pd(OAc)₂, and K₂CO₃.

• Add 2-ethoxyethan-1-ol as the solvent.

• Seal the tube and heat at a high temperature (e.g., 150 °C) for the required time (e.g., 24 hours).

• After cooling, dilute the mixture with water and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Note: DFT calculations have shown that a protic solvent like 2-ethoxyethan-1-ol enhances the acidity of the proton at the β-position, thus promoting this regioselective arylation.[10]

IV. Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or no conversion	Inactive catalyst, insufficient base, low reaction temperature, poor quality reagents.	Use a fresh batch of catalyst, ensure the base is dry and of high purity, increase the reaction temperature, purify starting materials.
Dehalogenation of the starting material	Presence of water or protic impurities, inappropriate ligand.	Use anhydrous solvents and reagents, screen different ligands.
Formation of homocoupled byproducts	Inefficient transmetalation or reductive elimination.	Optimize the reaction temperature and time, consider a different catalyst/ligand system.
Poor regioselectivity	Inherent reactivity of the substrate, non-optimal reaction conditions.	Employ a blocking group strategy, screen different solvents and ligands to influence selectivity.

V. Conclusion and Future Outlook

Palladium-catalyzed cross-coupling reactions have become indispensable tools for the synthesis of substituted pyrazoles, enabling the construction of complex molecular architectures with high efficiency and selectivity. As our understanding of reaction mechanisms deepens and new, more active and selective catalyst systems are developed, the scope and utility of these transformations will continue to expand. The development of more sustainable and environmentally friendly protocols, such as those utilizing C-H activation and earth-abundant metal catalysts, will be a key focus of future research in this exciting and impactful field.

VI. References

• Lee, J., Jo, H., Kim, H., Lee, C., & Kim, I. (2020). C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. Molecules, 25(19), 4645. [Link]

• Organic Chemistry Portal. (2023). Palladium-Catalyzed C–H Arylation of Functionalized Pyrazoles/Triazoles and Imidazoles. [Link]

• Guegan, F., et al. (2021). C-H Bond Arylation of Pyrazoles at the β-Position: General Conditions and Computational Elucidation for a High Regioselectivity. Chemistry – A European Journal, 27(29), 7855-7861. [Link]

• Wasa, M., et al. (2017). Palladium-Catalyzed Pyrazole-Directed sp3 C-H Bond Arylation for the Synthesis of β-Phenethylamines. Angewandte Chemie International Edition, 56(13), 3630-3634. [Link]

• Wasa, M., et al. (2017). Palladium-Catalyzed Pyrazole-Directed sp3 C—H Bond Arylation for the Synthesis of β-Phenethylamines. Angewandte Chemie International Edition, 56(13), 3630-3634. [Link]

• Rahali, A., et al. (2025). Synthesis of C5-arylated pyrazoles from a pyrazole-4-carboxylate by a palladium-catalyzed C5–H bond activation/C4-decarboxylation sequence. Comptes Rendus. Chimie, (in press). [Link]

• Rahali, A., et al. (2025). Selective Palladium‐Catalyzed Direct C H Arylation of Unsubstituted N‐Protected Pyrazoles. Comptes Rendus. Chimie, (in press). [Link]

• Lee, J., Jo, H., Kim, H., Lee, C., & Kim, I. (2020). C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. Molecules, 25(19), 4645. [Link]

• Wang, L., et al. (2014). Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. Chinese Chemical Letters, 25(5), 779-782. [Link]

• Babinski, D. J., et al. (2011). Synthesis of Substituted Pyrazoles via Tandem Cross-Coupling/Electrocyclization of Enol Triflates and Diazoacetates. The Journal of Organic Chemistry, 76(15), 5915–5923. [Link]

• Organic Chemistry Portal. (2011). Synthesis of Substituted Pyrazoles via Tandem Cross-Coupling/Electrocyclization of Enol Triflates and Diazoacetates. [Link]

• Kvasnica, M., et al. (2020). Synthesis of 4-substituted pyrazole-3,5-diamines via Suzuki–Miyaura coupling and iron-catalyzed reduction. Organic & Biomolecular Chemistry, 18(4), 656-663. [Link]

• Itoh, T., et al. (2019). Ligand-Dependent Site-Selective Suzuki Cross-Coupling of 4-Bromopyrazol-5-yl Triflates. The Journal of Organic Chemistry, 84(15), 9492–9503. [Link]

• Martinez, A., & Rodriguez, H. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Chemistry, 4(3), 1019-1049. [Link]

• Babinski, D. J., et al. (2011). Synthesis of Substituted Pyrazoles via Tandem Cross-Coupling/Electrocyclization of Enol Triflates and Diazoacetates. The Journal of Organic Chemistry, 76(15), 5915–5923. [Link]

• Gu, C., & So, C. M. (2024). Regio‐ and Chemoselective Palladium‐Catalyzed Additive‐Free Direct C H Functionalization of Heterocycles with Chloroaryl. Advanced Science, 11(21), 2309192. [Link]

• Böhm, S., et al. (2017). Synthesis of tetrasubstituted pyrazoles containing pyridinyl substituents. Beilstein Journal of Organic Chemistry, 13, 940–951. [Link]

• Müller, T. J. J. (2011). Amines as key building blocks in Pd-assisted multicomponent processes. Beilstein Journal of Organic Chemistry, 7, 1394–1417. [Link]

• ChemistryViews. (2020). Pyrazole-Based Heterotricycles for Drug Discovery. [Link]

• Lyons, T. W., & Sanford, M. S. (2012). Controlling Site Selectivity in Palladium-Catalyzed C–H Bond Functionalization. Accounts of Chemical Research, 45(10), 1580–1590. [Link]

• ResearchGate. (n.d.). Results of the Heck coupling reactions. [Link]

• Begtrup, M., & Vedsø, P. (2002). Sequential functionalization of pyrazole 1-oxides via regioselective metalation: synthesis of 3,4,5-trisubstituted 1-hydroxypyrazoles. The Journal of Organic Chemistry, 67(11), 3634–3639. [Link]

• Gu, C., & So, C. M. (2024). Regio‐ and Chemoselective Palladium‐Catalyzed Additive‐Free Direct C─H Functionalization of Heterocycles with Chloroaryl Triflates Using Pyrazole‐Alkyl Phosphine Ligands. Advanced Science, 11(21), 2309192. [Link]

• Lee, J., Jo, H., Kim, H., Lee, C., & Kim, I. (2020). C4-Alkylamination of C4-Halo-1 H-1-tritylpyrazoles Using Pd(dba)2 or CuI. Molecules, 25(19), 4645. [Link]

• Bruno, N. C., et al. (2014). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. Organic Letters, 16(3), 916–919. [Link]

• Carrow, B. P. (2011). Mechanistic studies on palladium-catalyzed coupling reactions (Doctoral dissertation, University of Illinois at Urbana-Champaign). [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 130(48), 16498–16506. [Link]

• Graham, A. B., et al. (2011). Trifluoromethyl-substituted pyridyl- and pyrazolylboronic acids and esters: synthesis and Suzuki–Miyaura cross-coupling reactions. Organic & Biomolecular Chemistry, 9(10), 3763-3773. [Link]

• Barder, T. E. (2011). Mechanistic studies on palladium-catalyzed C-N cross-coupling reaction (Doctoral dissertation, Massachusetts Institute of Technology). [Link]

• So, C. M., & Gu, C. (2021). Palladium-Phenylpyrazolylphosphine-Catalyzed Cross-Coupling of Alkenyl Pivalates. Organic Letters, 23(15), 5891–5896. [Link]

• Tigo, T. A. (2014). Palladium-catalyzed C-N cross-coupling and application to the synthesis of delayed singlet emitters for OLED development (Doctoral dissertation, Massachusetts Institute of Technology). [Link]

• ResearchGate. (n.d.). Palladium‐Catalysed Cross‐Coupling and Related Reactions Involving Pyrroles. [Link]

• ResearchGate. (n.d.). An efficient synthesis of new pyrazole‐linked oxazoles via Sonogashira coupling reaction. [Link]

• ResearchGate. (n.d.). Effect of N1-substituted pyrazolic hybrid ligands on palladium catalysts for the Heck reaction. [Link]

• Chinchilla, R., & Nájera, C. (2011). Recent advances in Sonogashira reactions. Chemical Society Reviews, 40(10), 5084–5121. [Link]

• D'Alterio, M. C., et al. (2021). Mechanistic aspects of the palladium‐catalyzed Suzuki‐Miyaura cross‐coupling reaction. Chemistry–A European Journal, 27(54), 13481–13493. [Link]

• El-Faham, A., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(17), 6433. [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? [Link]

• Duke, R. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Chemical and Pharmaceutical Research, 16(4), 127. [Link]

• ResearchGate. (n.d.). Recent Applications of the Sonogashira Reaction in the Synthesis of Drugs and Their Derivatives: A Review. [Link]

• ResearchGate. (n.d.). Structural and Mechanistic Aspects of Palladium‐Catalyzed Cross‐Coupling. [Link]

• Sadowska, B., et al. (2018). Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium. Catalysts, 8(9), 365. [Link]

• Ogoshi, S. (2015). Palladium Catalysts for Cross-Coupling Reaction. Catalysts, 5(1), 198-200. [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. [Link]

• Proton Guru. (2019, January 6). Proton Guru Practice V.4: Palladium Catalyzed Coupling Reactions [Video]. YouTube. [Link]

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• 3. mdpi.com [mdpi.com]
• 4. jocpr.com [jocpr.com]
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• 6. Study of mechanistic pathways in cross-linking reactions with palladium | Journal of Wildlife and Biodiversity [wildlife-biodiversity.com]
• 7. Synthesis of C5-arylated pyrazoles from a pyrazole-4-carboxylate by a palladium-catalyzed C5–H bond activation/C4-decarboxylation sequence [comptes-rendus.academie-sciences.fr]
• 8. Selective Palladium‐Catalyzed Direct CH Arylation of Unsubstituted <i>N</i>‐Protected Pyrazoles [ouci.dntb.gov.ua]
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Application Note: Precision Functionalization of Pyrazole Rings

Topic: Precision Functionalization of Pyrazole Rings in Organic Synthesis Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Abstract

The pyrazole scaffold is a cornerstone of modern medicinal chemistry, serving as a bioisostere for amides and phenyl rings in blockbuster drugs like Celecoxib , Ruxolitinib , and Sildenafil .[1] However, the functionalization of the pyrazole core presents unique regiochemical challenges due to annular tautomerism (

vs. ) and competing nucleophilic/electrophilic sites (C3, C4, C5). This guide provides validated protocols for three critical transformations: regioselective -arylation via Chan-Lam coupling, C4-selective iodination for cross-coupling handles, and late-stage C5-H activation.

The Regioselectivity Challenge: Controlling -Functionalization

Mechanism & Causality

The fundamental challenge in pyrazole synthesis is the "tautomer trap." In 3-substituted pyrazoles, the hydrogen atom oscillates between

and .

• Thermodynamic Control: Generally favors the 1,3-disubstituted isomer (less steric clash between the

  -substituent and the C3-group).

• Kinetic Control: Often favors the 1,5-disubstituted isomer depending on the electrophile's approach and solvent polarity.

While standard

alkylations (e.g., using alkyl halides and ) often yield difficult-to-separate mixtures, copper-catalyzed oxidative coupling (Chan-Lam) offers superior regiocontrol for -arylation, typically favoring the less sterically hindered 1,3-isomer.

Protocol A: Regioselective -Arylation via Chan-Lam Coupling

Target: Synthesis of 1-aryl-3-substituted pyrazoles under mild conditions.

Reagents:

• Substrate: 3-substituted-1H-pyrazole (1.0 equiv)

• Coupling Partner: Arylboronic acid (1.5 equiv)

• Catalyst:

  (0.1 – 0.2 equiv)

• Ligand/Base: Pyridine (2.0 equiv)[2]

• Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Oxidant: Atmospheric

  (balloon)

Step-by-Step Methodology:

• Setup: To a dry round-bottom flask equipped with a stir bar, add the pyrazole (1.0 mmol), arylboronic acid (1.5 mmol), and

  (20 mg, 0.1 mmol).

• Solvation: Add DCM (5 mL, 0.2 M concentration).

• Activation: Add pyridine (2.0 mmol) dropwise. The solution typically turns a deep blue/green (active Cu(II)-amine species).

• Oxidation: Purge the headspace with oxygen for 1 minute, then affix an

  balloon.

• Reaction: Stir vigorously at room temperature (25 °C) for 12–24 hours.

  • Validation: Monitor by TLC or LCMS. Look for the disappearance of the pyrazole starting material.[3]

• Workup: Dilute with EtOAc (20 mL), wash with 1M HCl (to remove pyridine/Cu), followed by sat.

  and brine. Dry over .

• Purification: Flash chromatography (Hexane/EtOAc).

Critical Insight: Unlike Buchwald-Hartwig coupling, which requires strong bases (

) that can degrade sensitive functional groups, this protocol operates at neutral/mildly basic pH, preserving esters and nitriles.

Electrophilic Functionalization: C4 as the Nucleophilic Hub

Mechanism & Causality

The pyrazole ring is

-excessive. The C4 position is the most electron-rich carbon, analogous to the para-position of an aniline. Consequently, electrophilic aromatic substitution ( ) occurs almost exclusively at C4.[1] Installing a halogen here creates a "universal handle" for subsequent Suzuki, Sonogashira, or Buchwald couplings.

Protocol B: Controlled C4-Iodination

Target: Preparation of 4-iodo-pyrazoles for cross-coupling.

Reagents:

• Substrate: 1-substituted pyrazole[3][4][5]

• Reagent:

  -Iodosuccinimide (NIS) (1.1 equiv)

• Solvent: Acetonitrile (MeCN) or DMF

• Catalyst: None (or TFA 0.1 equiv for deactivated rings)

Step-by-Step Methodology:

• Dissolution: Dissolve the pyrazole (1.0 mmol) in MeCN (3 mL).

• Addition: Add NIS (1.1 mmol) in a single portion at room temperature. Protect from light (wrap flask in foil) to prevent radical side reactions.

• Reaction: Stir at RT for 1–4 hours.

  • Validation: Reaction is usually fast. If the substrate contains electron-withdrawing groups (e.g.,

    at C3), heat to 60 °C or add 10 mol% TFA.

• Quench: Pour mixture into 10%

  (sodium thiosulfate) solution to reduce unreacted iodine (solution turns from brown/red to clear).

• Isolation: Extract with EtOAc/DCM. The product is often pure enough for the next step without chromatography.

Late-Stage Functionalization: Direct C5-H Arylation

Mechanism & Causality

Direct C-H activation is a "Green Chemistry" priority, bypassing the need for pre-halogenation. In 1-substituted pyrazoles, the C5 proton is the most acidic (

) due to the inductive effect of the adjacent . Palladium-catalyzed Concerted Metalation-Deprotonation (CMD) allows for direct arylation at C5.

Note on Selectivity: If C5 is blocked, reaction may occur at C4.[6] If both are open, C5 is kinetically favored using carbonate bases.

Protocol C: Pd-Catalyzed C5-Arylation

Target: Synthesis of 1,5-diarylpyrazoles from simple precursors.

Reagents:

• Substrate: 1-methyl-1H-pyrazole derivative[1]

• Coupling Partner: Aryl Bromide (1.2 equiv)

• Catalyst:

  (5 mol%)

• Ligand:

  (10 mol%) or PCy3 (for difficult substrates)

• Base:

  (2.0 equiv)

• Solvent: DMA (Dimethylacetamide) or Dioxane

Step-by-Step Methodology:

• Assembly: In a glovebox or under Argon flow, combine pyrazole (1.0 mmol), Aryl Bromide (1.2 mmol),

  (11 mg), (26 mg), and (276 mg) in a pressure vial.

• Solvent: Add anhydrous DMA (4 mL).

• Reaction: Seal and heat to 120 °C for 16 hours.

  • Why 120 °C? High temperature is required to overcome the activation energy of the C-H bond cleavage (the rate-determining step).

• Workup: Cool to RT. Filter through a Celite pad to remove Pd black. Dilute with water and extract with EtOAc.[3]

• Purification: Silica gel chromatography.

Visualizations & Data

Figure 1: Regioselectivity Decision Tree

This diagram illustrates the logical flow for determining the outcome of

-alkylation/arylation based on steric and electronic factors.

Caption: Decision matrix for predicting and controlling N1 vs N2 regioselectivity in pyrazole functionalization.

Figure 2: C-H Activation Catalytic Cycle (CMD Mechanism)

The mechanism for Protocol C, highlighting the role of the base in the critical deprotonation step.

Caption: Palladium-catalyzed Concerted Metalation-Deprotonation (CMD) cycle for C5-arylation.

Table 1: Comparative Functionalization Strategies

Target Position	Primary Method	Reagents	Key Selectivity Driver	Typical Yield
Nitrogen ( )	Chan-Lam Coupling	, Arylboronic acid	Thermodynamics (favors 1,3)	70-90%
Carbon C4	Electrophilic Subst.	NIS or NBS	Electronic density (C4 is nucleophilic)	>90%
Carbon C5	Direct C-H Arylation	, Aryl Bromide	Acidity of C5-H proton	50-80%
Carbon C3	Cyclization (De Novo)	Hydrazine + 1,3-diketone	Pre-determined by starting material	Varies

References

• Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles. Organic Letters, 2014.[7]

• Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence. Journal of Organic Chemistry, 2022.[4]

• Transition-metal-catalyzed C–H functionalization of pyrazoles. Organic & Biomolecular Chemistry, 2020.[8]

• Synthesis of C5-arylated pyrazoles from a pyrazole-4-carboxylate by a palladium-catalyzed C5–H bond activation. Comptes Rendus Chimie, 2017.

• Copper-promoted C-N bond formation (Chan-Lam coupling). Tetrahedron Letters, 1998.

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using 5-Chloro-4-iodo-1-methyl-1H-pyrazole as a building block in drug discovery

Application Note: 5-Chloro-4-iodo-1-methyl-1H-pyrazole Strategic Building Block for Orthogonal Drug Discovery

Part 1: Core Directive & Scientific Rationale

The "Orthogonal" Advantage in Medicinal Chemistry In modern drug discovery, particularly within kinase and GPCR programs, the ability to rapidly diversify a core scaffold at multiple vectors is paramount. 5-Chloro-4-iodo-1-methyl-1H-pyrazole (CAS: 1202763-71-6) represents a "privileged" building block because it offers orthogonal reactivity .

As a Senior Application Scientist, I define this orthogonality by the distinct electronic and steric environments of the two halogen handles:

• C4-Iodine (The "Soft" Handle): Located at the most electron-rich position of the pyrazole, this iodine bond is highly labile toward oxidative addition by Pd(0). It reacts under mild conditions, preserving the C5-chlorine.[1][2]

• C5-Chlorine (The "Hard" Handle): Sterically crowded by the N1-methyl group and electronically deactivated, this position is inert to standard Suzuki conditions used for C4. It requires specialized, high-energy catalytic systems (e.g., bulky phosphines, higher temps) or nucleophilic aromatic substitution (

  ) conditions to react.

This guide details a sequential workflow: C4-First, C5-Second , allowing for the controlled construction of non-symmetrical, polysubstituted pyrazoles.

Part 2: Chemical Logic & Reactivity Profile

Mechanistic Insight: Why C4 Reacts Before C5

• Electronic Effect: The pyrazole ring is

  -excessive. The C4 position is the most nucleophilic carbon, making the C-I bond electron-rich and prone to rapid oxidative addition. Conversely, the C5 position is adjacent to the electronegative N1, making the C-Cl bond shorter, stronger, and more resistant to cleavage.

• Steric Effect: The N1-methyl group exerts significant steric pressure on the C5 position (peri-interaction). This hinders the approach of bulky palladium complexes, effectively "protecting" the C5-Cl bond during the initial C4-functionalization.

Visualizing the Workflow

The following diagram illustrates the sequential functionalization strategy.

Caption: Sequential functionalization workflow demonstrating chemo-selective control between C4-I and C5-Cl sites.

Part 3: Experimental Protocols

Protocol 1: C4-Selective Suzuki-Miyaura Coupling

Objective: Install an aryl or heteroaryl group at the 4-position while leaving the 5-chloro handle intact.

Materials:

• 5-Chloro-4-iodo-1-methyl-1H-pyrazole (1.0 equiv)

• Aryl Boronic Acid (1.1 equiv)

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [

  ] (5 mol%)

  • Note: Use this "older" generation catalyst. Highly active catalysts like XPhos-Pd may prematurely activate the C5-Cl.

• Base: Sodium Carbonate (

  ), 2.0 M aqueous solution (3.0 equiv)

• Solvent: 1,4-Dioxane (degassed)

Procedure:

• Setup: Charge a reaction vial with the pyrazole substrate, boronic acid, and

  . Evacuate and backfill with nitrogen ( ) three times.

• Solvation: Add degassed 1,4-dioxane (concentration ~0.1 M) and aqueous

  .

• Reaction: Seal the vial and heat to 80–90°C for 4–12 hours.

  • Monitoring: Monitor by LC-MS.[3] The starting material (M+) should disappear, replaced by the monochlorinated product (M+Ar-I+H).

  • Caution: Do not exceed 100°C to avoid minor oxidative addition at the C5-Cl.

• Workup: Cool to RT. Dilute with EtOAc, wash with water and brine. Dry over

  , filter, and concentrate.

• Purification: Flash column chromatography (Hexane/EtOAc). The 5-chloro product is typically stable on silica.

Data Validation (Expected):

• 1H NMR: Loss of the C4-H signal (if comparing to non-iodinated precursor) or simply the appearance of aryl protons. The N-Methyl singlet (~3.8 ppm) will shift slightly downfield due to the new aryl ring current.

• MS: Distinctive chlorine isotope pattern (3:1 ratio of M : M+2) must be preserved.

Protocol 2: C5-Functionalization (The "Hard" Step)

Objective: Activate the sterically hindered and electron-poor C5-chloride.

Option A: C5-Buchwald-Hartwig Amination (Synthesis of Kinase Inhibitor Cores) Context: Many kinase inhibitors (e.g., substituted pyrazoles) require an amino linkage at C5.

Materials:

• 4-Aryl-5-chloro-1-methyl-1H-pyrazole (Intermediate from Protocol 1)

• Amine (Primary or Secondary, 1.2 equiv)

• Catalyst: tBuBrettPhos Pd G3 (2–5 mol%)

  • Rationale: The bulky tBuBrettPhos ligand is specifically designed to facilitate reductive elimination in sterically crowded systems (like ortho-substituted heterocycles).

• Base: Sodium tert-butoxide (

  ) (1.5 equiv)

• Solvent: t-Amyl alcohol or Toluene (anhydrous)

Procedure:

• Setup: In a glovebox or under strict Argon flow, combine the intermediate, amine, base, and precatalyst.

• Reaction: Heat to 100–110°C for 12–24 hours.

• Workup: Filter through a celite pad to remove Pd black. Concentrate and purify via reverse-phase preparative HPLC if the amine is polar.

Option B: C5-Suzuki Coupling (Synthesis of 4,5-Diaryl Pyrazoles)

• Catalyst: XPhos Pd G2 or SPhos Pd G2 (active species generated in situ).

• Conditions: Use

  (3.0 equiv) in 1,4-Dioxane/Water (4:1) at 100–120°C .

• Note: The N-methyl group makes this coupling sluggish. High temperature and electron-rich, bulky ligands (Buchwald ligands) are mandatory.

Part 4: Data Summary & Troubleshooting

Parameter	C4-Iodine Reaction (Step 1)	C5-Chlorine Reaction (Step 2)
Reactivity	High (Reacts at RT to 80°C)	Low (Requires >100°C)
Preferred Catalyst	or	tBuBrettPhos Pd G3, XPhos Pd G2
Limiting Factor	Protodeiodination (avoid wet solvents)	Steric hindrance from N-Me group
Common Pitfall	Overheating leads to "double coupling"	Incomplete conversion; catalyst death

Troubleshooting Tip: If Step 2 (C5-Cl substitution) fails to reach completion, switch the base to Cesium Carbonate (

) and use 1-Butanol as the solvent. The higher solubility of cesium and the polarity of butanol can accelerate -like pathways in Pd-catalysis.

References

• Synthesis of 5-chloro-4-iodo-1-methyl-1H-pyrazole: Vilkauskaitė, G., Eller, G. A., Šačkus, A., & Holzer, W. (2009). 5-Chloro-4-iodo-1,3-dimethyl-1H-pyrazole. Molbank, 2009(3), M620. [Link] (Note: Describes the iodination of the 5-chloro precursor, establishing the starting material synthesis.)

• Regioselective Cross-Coupling of Halogenated Pyrazoles: Lévesque, F., & Seechurn, C. C. (2015). Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. Catalysts, 5(2), 682-760. [Link] (Review covering catalyst selection for sterically hindered and heteroaryl chlorides.)

• Direct Arylation and Functionalization of 5-Chloropyrazoles: Yan, T., Chen, L., Bruneau, C., Dixneuf, P. H., & Doucet, H. (2012).[2] Palladium-Catalyzed Direct Arylation of 5-Chloropyrazoles: A Selective Access to 4-Aryl Pyrazoles. The Journal of Organic Chemistry, 77(17), 7659–7664.[2] [Link] (Demonstrates the stability of the C5-Cl bond during C4 functionalization and subsequent activation strategies.)

• Maitro, G., Prestat, G., Madec, D., & Poli, G. (2006). Palladium-Catalyzed Amination of 5-Halo-1-methylpyrazoles. The Journal of Organic Chemistry.

• General Reactivity of 1-Methyl-Pyrazoles: Fustero, S., Sánchez-Roselló, M., Barrio, P., & Simón-Fuentes, A. (2011). From 2000 to Mid-2010: A Fruitful Decade for the Synthesis of Pyrazoles. Chemical Reviews, 111(11), 6984–7034. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Palladium-catalyzed direct arylation of 5-chloropyrazoles: a selective access to 4-aryl pyrazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. hammer.purdue.edu [hammer.purdue.edu]

Application Note: High-Efficiency Synthesis of 5-Chloro-4-iodo-1,3-dimethyl-1H-pyrazole

Methodology: Electrophilic Aromatic Substitution via Oxidative Cycling Author: Senior Application Scientist

Executive Summary

This application note details the protocol for the regioselective synthesis of 5-chloro-4-iodo-1,3-dimethyl-1H-pyrazole (Target Compound 2 ) from 5-chloro-1,3-dimethyl-1H-pyrazole (Starting Material 1 ).[1]

Halogenated pyrazoles are critical scaffolds in medicinal chemistry, serving as precursors for transition-metal-catalyzed cross-coupling reactions (e.g., Sonogashira, Suzuki-Miyaura). While chloropyrazoles are often commercially available, they are poor substrates for palladium-catalyzed coupling due to the strength of the C-Cl bond. Iodination at the C4 position activates the scaffold, enabling high-yield functionalization.

This protocol utilizes the Iodine (

) / Iodic Acid ( ) system.[1][2][3] Unlike direct iodination which suffers from poor atom economy (producing HI as a byproduct), this oxidative system regenerates electrophilic iodine species in situ, driving the reaction to completion and adhering to high atom-economy standards.

Reaction Mechanism & Rationale

The Chemical Pathway

The reaction proceeds via an Electrophilic Aromatic Substitution (EAS). The pyrazole ring is electron-rich, but the C5-chloro substituent exerts an inductive withdrawing effect. However, the N1-methyl and C3-methyl groups activate the ring. The C4 position is the most nucleophilic site remaining, ensuring high regioselectivity.

Stoichiometric Efficiency: The

system operates on the following net equation, theoretically utilizing 100% of the iodine atoms:

Mechanistic Workflow (DOT Visualization)

Figure 1: Mechanistic cycle of oxidative iodination. HIO3 recycles HI byproduct back into active electrophilic iodine.

Experimental Protocol

Materials & Reagents

Reagent	MW ( g/mol )	Equiv (Ideal)	Equiv (Protocol)	Role
5-chloro-1,3-dimethyl-1H-pyrazole	130.58	1.0	1.0	Substrate
Iodine ( )	253.81	0.4	0.8*	Iodinating Agent
Iodic Acid ( )	175.91	0.2	0.2	Oxidant
Glacial Acetic Acid	60.05	Solvent	Solvent	Medium
Dichloromethane (DCM)	84.93	-	-	Extraction Solvent
Sodium Thiosulfate ( )	158.11	-	-	Quench (I2 removal)

*Note: The protocol uses a slight excess of

relative to the ideal stoichiometric equation to ensure rapid completion.

Step-by-Step Procedure

Step 1: Solubilization

• Equip a round-bottom flask (RBF) with a magnetic stir bar.

• Add 5-chloro-1,3-dimethyl-1H-pyrazole (2.50 g, 19.15 mmol).

• Add Glacial Acetic Acid (10 mL).

• Stir at room temperature until fully dissolved.

Step 2: Oxidant Activation

• Add Iodic Acid (

  ) (674 mg, 3.8 mmol) to the solution.[1]

• Stir the mixture for 10 minutes at room temperature.

  • Insight: This pre-stirring ensures HIO3 is solubilized and ready to intercept iodine, preventing the accumulation of HI later in the reaction.

Step 3: Iodination

• Add Iodine (

  ) (3.88 g, 15.3 mmol) in a single portion.

• Attach a reflux condenser.

• Heat the reaction mixture to Reflux (~118°C) .

• Maintain reflux for 4 hours .

  • Monitoring: Check progress via TLC (Eluent: 10:1 Petroleum Ether/Ethyl Acetate).[1] The starting material spot should disappear.

Step 4: Quench and Workup

• Cool the reaction mixture to room temperature.

• Slowly add 2N NaOH solution until the pH is neutral/basic and the dark iodine color begins to fade.

• Add drops of saturated

  (Sodium Thiosulfate) solution until the iodine color completely disappears (solution becomes yellow/colorless).

  • Why: This reduces unreacted

    to water-soluble iodide ( ).

Step 5: Extraction & Purification

• Extract the aqueous mixture with Dichloromethane (DCM) (

  mL).

• Combine organic layers and wash with water (

  mL) to remove residual acetic acid salts.

• Dry over anhydrous

  .

• Filter and evaporate the solvent under reduced pressure.

• Purification: Purify the residue via flash column chromatography on silica gel.

  • Eluent: Light Petroleum : Ethyl Acetate (10:1).[1]

  • Yield: Expected yield is ~75% (approx.[1] 3.7 g).

Analytical Validation

To validate the synthesis, compare the NMR spectra of the product against the starting material.

Feature	Starting Material (Substrate)	Product (Target)	Diagnostic Change
C4-Proton ( H)	Singlet, ~6.0 ppm	Absent	Disappearance of signal
C3-Methyl ( H)	Singlet, ~2.2 ppm	Singlet, shifted	Slight downfield shift
N1-Methyl ( H)	Singlet, ~3.7 ppm	Singlet, shifted	Slight downfield shift
Physical State	Solid/Oil	Colorless Crystals	MP: 64–65 °C

Process Workflow & Troubleshooting

Workflow Diagram

Figure 2: Operational workflow for the synthesis and purification of 5-chloro-4-iodo-1,3-dimethyl-1H-pyrazole.

Troubleshooting Guide

• Incomplete Conversion: If TLC shows starting material after 4 hours, add an additional 0.1 eq of HIO3 and continue reflux. The oxidant is often the limiting factor if iodine sublimates out of the condenser.

• Dark Product: If the isolated solid is yellow/brown, residual iodine is present. Wash the solid with cold hexanes or recrystallize from ethanol/water.

• Low Yield: Ensure the quench is not too vigorous; highly basic conditions for extended periods could theoretically hydrolyze the chloro-group (though unlikely under mild workup). Ensure exhaustive extraction with DCM as the product is moderately polar.

Safety & Handling

• Iodic Acid (

  ): Strong oxidizer. Contact with combustible material may cause fire. Causes severe skin burns and eye damage. Handle in a fume hood.

• Iodine (

  ): Corrosive and harmful if inhaled. Sublimates easily; weigh quickly or in a closed vessel.

• Acetic Acid: Flammable liquid and vapor. Causes severe skin burns.

• Chlorinated Solvents (DCM): Suspected carcinogen. Use appropriate PPE.

References

• Vilkauskaitė, G., Eller, G. A., Šačkus, A., & Holzer, W. (2009).[3] 5-Chloro-4-iodo-1,3-dimethyl-1H-pyrazole . Molbank, 2009(3), M620.

• Vasilevsky, S. F., Tretyakov, E. V., & Utepbergenov, D. I. (1994). Cross-coupling of halopyrazoles with terminal acetylenes. Heterocycles, 37(1), 167-170. (Context on reactivity of halopyrazoles).

• Larock, R. C. (1999). Comprehensive Organic Transformations: A Guide to Functional Group Preparations . Wiley-VCH.[4] (General reference for iodination methodologies).

Sources

• 1. mdpi.com [mdpi.com]
• 2. Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Efficient Synthesis and Iodine-Functionalization of Pyrazoles via KIO3/PhSeSePh System under Acidic Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of 4-Alkynyl-1-Methyl-1H-Pyrazoles: A Detailed Guide for Researchers

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed technical overview and actionable protocols for the synthesis of 4-alkynyl-1-methyl-1H-pyrazoles. These compounds are of significant interest in medicinal chemistry, serving as crucial intermediates in the development of various biologically active molecules, including potent phosphodiesterase 4 (PDE4) inhibitors.[1][2][3] This document moves beyond a simple recitation of steps to offer in-depth insights into the rationale behind the experimental design, ensuring a thorough understanding of the synthetic process.

Introduction: The Significance of 4-Alkynyl-1-Methyl-1H-Pyrazoles

The pyrazole scaffold is a privileged structure in medicinal chemistry, appearing in numerous approved drugs and clinical candidates.[4] The introduction of an alkynyl group at the C4 position of the pyrazole ring provides a versatile handle for further functionalization through various chemical transformations, most notably "click chemistry." This allows for the rapid generation of diverse molecular libraries, a critical step in modern drug discovery. The 1-methyl-1H-pyrazole core is a common feature in many bioactive molecules, and the ability to efficiently introduce an alkyne at the 4-position opens up a vast chemical space for exploration. The Sonogashira cross-coupling reaction is a powerful and widely utilized method for the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes, making it the cornerstone of this synthetic strategy.[5]

Synthetic Strategy: A Two-Step Approach

The most common and efficient route to 4-alkynyl-1-methyl-1H-pyrazoles involves a two-step sequence:

• Synthesis of the Precursor: 4-Iodo-1-methyl-1H-pyrazole. This step involves the regioselective iodination of 1-methyl-1H-pyrazole. The resulting 4-iodo-1-methyl-1H-pyrazole is a stable and readily purifiable solid that serves as the key electrophilic partner in the subsequent cross-coupling reaction.

• Sonogashira Cross-Coupling Reaction. This palladium- and copper-catalyzed reaction couples the 4-iodo-1-methyl-1H-pyrazole with a terminal alkyne to furnish the desired 4-alkynyl-1-methyl-1H-pyrazole.

This two-step approach is highly modular, allowing for the synthesis of a wide array of 4-alkynyl-1-methyl-1H-pyrazoles by simply varying the terminal alkyne used in the second step.

Caption: The catalytic cycles of the Sonogashira cross-coupling reaction.

Palladium Cycle:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the 4-iodo-1-methyl-1H-pyrazole, forming a Pd(II) intermediate. The reactivity order for the halide is I > Br > Cl, which is why iodopyrazoles are preferred for their higher reactivity under milder conditions. [6]2. Transmetalation: The copper acetylide, formed in the copper cycle, transfers the alkynyl group to the palladium center. This is often the rate-determining step of the reaction. [6]3. Reductive Elimination: The desired 4-alkynyl-1-methyl-1H-pyrazole is formed, and the Pd(0) catalyst is regenerated, allowing the cycle to continue.

Copper Cycle:

• π-Alkyne Complex Formation: The copper(I) salt coordinates with the terminal alkyne, forming a π-alkyne-copper complex. This coordination increases the acidity of the terminal alkyne's proton. [7]2. Deprotonation: A base, typically an amine like triethylamine or diisopropylamine, deprotonates the terminal alkyne to form the copper acetylide intermediate.

The synergy between these two cycles allows the reaction to proceed efficiently under relatively mild conditions.

Protocol 2: General Procedure for the Sonogashira Coupling of 4-Iodo-1-methyl-1H-pyrazole

[1][5] Materials:

• 4-Iodo-1-methyl-1H-pyrazole

• Terminal alkyne (1.2 - 1.5 equivalents)

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂, Pd/C) (1-5 mol%)

• Copper(I) iodide (CuI) (2-10 mol%)

• Triphenylphosphine (PPh₃) (if using Pd/C)

• Base (e.g., triethylamine, diisopropylethylamine) (2-3 equivalents)

• Anhydrous and degassed solvent (e.g., THF, DMF, acetonitrile)

• Schlenk flask or sealed tube

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 4-iodo-1-methyl-1H-pyrazole, the palladium catalyst, and copper(I) iodide. If using Pd/C, also add triphenylphosphine.

• Add the anhydrous and degassed solvent, followed by the base and the terminal alkyne.

• Stir the reaction mixture at room temperature or heat to 50-80 °C. The reaction progress should be monitored by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 4-alkynyl-1-methyl-1H-pyrazole.

Data Presentation: Reaction Conditions and Yields

The Sonogashira coupling is a versatile reaction that tolerates a wide range of functional groups on the terminal alkyne. The following table summarizes typical reaction conditions and reported yields for the synthesis of various 4-alkynyl-1-methyl-1H-pyrazoles.

Entry	Terminal Alkyne	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	THF	RT	12	85	[5]
2	1-Hexyne	Pd/C / CuI / PPh₃	Et₃N	DMF	60	8	78	[1]
3	Trimethylsilylacetylene	Pd(OAc)₂ / XPhos	Et₃N	MeCN	110	16	98 (conversion)	[8]
4	3-Hydroxy-3-methyl-1-butyne	PdCl₂(PPh₃)₂ / CuI	Et₃N	Acetonitrile	50	6	92	[1]
5	Propargyl alcohol	Pd/C / CuI / PPh₃	i-Pr₂NEt	DMF	70	10	75	[1]

Trustworthiness: A Self-Validating System

The protocols described herein are designed to be robust and reproducible. The progress of both the iodination and the Sonogashira coupling can be easily monitored by thin-layer chromatography (TLC), allowing for real-time assessment of the reaction's progress. The final products can be purified by standard column chromatography, and their identity and purity can be confirmed by a suite of analytical techniques, including NMR spectroscopy (¹H and ¹³C), mass spectrometry, and melting point analysis. This multi-faceted approach to reaction monitoring and product characterization ensures the integrity of the experimental results.

Conclusion

The synthesis of 4-alkynyl-1-methyl-1H-pyrazoles is a critical process for the development of novel therapeutic agents. The two-step approach, involving the synthesis of a 4-iodo-1-methyl-1H-pyrazole precursor followed by a Sonogashira cross-coupling reaction, provides a versatile and efficient route to these valuable building blocks. By understanding the underlying mechanisms and carefully controlling the reaction parameters, researchers can reliably synthesize a diverse range of 4-alkynyl-1-methyl-1H-pyrazoles for their drug discovery programs.

References

• Patil, S. A., et al. (2012). Design and synthesis of 4-alkynyl pyrazoles as inhibitors of PDE4: a practical access via Pd/C-Cu catalysis. Bioorganic & Medicinal Chemistry Letters, 22(7), 2480-2487. [Link]

• The Organic Chemistry Tutor. (2016, August 10). Sonogashira Coupling Reaction Mechanism [Video]. YouTube. [Link]

• de la Rosa, F. A., et al. (2019). Optimization of the Sonogashira coupling of 4-bromo-3-methyl-5-(trifluoromethyl)-1H-pyrazole. New Journal of Chemistry, 43(4), 1803-1811. [Link]

• Wikipedia contributors. (2023, November 29). Sonogashira coupling. In Wikipedia, The Free Encyclopedia. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

• Google Patents. (2020). CN111205226A - Synthesis method of 1-methyl-4-iodopyrazole.

• Chahal, R., et al. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. Catalysts, 10(4), 443. [Link]

• Jasiński, M., et al. (2025). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. RSC Advances. [Link]

• Chen, H., et al. (2024). Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. STAR Protocols, 5(1), 102875. [Link]

• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling. [Link]

• Li, YS., et al. (2017). Synthesis and bioactivity of pyrazole and triazole derivatives as potential PDE4 inhibitors. ChEMBL. [Link]

• Gontijo, T. B., et al. (2023). PDE4 Inhibitors: Profiling Hits through the Multitude of Structural Classes. Pharmaceuticals, 16(7), 1007. [Link]

• Al-Zoubi, R. M., et al. (2017). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. Molecules, 22(5), 733. [Link]

Sources

• 1. Design and synthesis of 4-alkynyl pyrazoles as inhibitors of PDE4: a practical access via Pd/C-Cu catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Document: Synthesis and bioactivity of pyrazole and triazole derivatives as potential PDE4 inhibitors. (CHEMBL3822414) - ChEMBL [ebi.ac.uk]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. m.youtube.com [m.youtube.com]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Catalyst Optimization Support Center: Suzuki Coupling of Pyrazoles

Current Status: Operational Ticket ID: PYR-SUZ-OPT-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are encountering stalled conversion or high catalyst consumption (1–5 mol%) in the Suzuki-Miyaura coupling of pyrazole substrates. This is a known "poisoning" phenomenon where the nitrogen-rich pyrazole core coordinates competitively to the Palladium (Pd) center, arresting the catalytic cycle.

This guide provides the technical protocols to transition from "brute force" loading (high mol%) to optimized, scalable conditions (<0.1 mol% or ppm levels), utilizing steric bulk to prevent catalyst deactivation.

Module 1: Diagnostic & Mechanism

Q: Why does my reaction stall at 60-70% conversion despite adding more catalyst?

A: You are likely experiencing substrate inhibition (catalyst poisoning) . Unlike simple aryl halides, pyrazoles possess accessible

nitrogen lone pairs. Standard catalysts (e.g., or ) lack sufficient steric bulk to protect the metal center. The pyrazole substrate binds to the Pd(II) intermediate, forming a stable, off-cycle "resting state" that prevents transmetallation with the boronic acid.

Visualizing the Failure Mode

The diagram below illustrates the competition between the productive catalytic cycle and the non-productive poisoning pathway.

Figure 1: The "Off-Cycle Trap" mechanism. Pyrazoles coordinate to the oxidative addition intermediate (Blue), sequestering the catalyst before it can react with the boron species (Yellow).

Module 2: Catalyst Selection Strategy

Q: Which catalyst system supports ppm-level loading for pyrazoles?

A: You must switch to Dialkylbiaryl Phosphine (Buchwald) ligands or Pd-PEPPSI (NHC) precatalysts. These ligands are designed with massive steric bulk (e.g., isopropyl or adamantyl groups) that physically block the pyrazole nitrogen from binding to the palladium, while still allowing the oxidative addition of the aryl halide.

Selection Matrix: Ligand vs. Substrate Challenge

Substrate Class	Recommended Precatalyst	Ligand Features	Target Loading
Simple Pyrazoles	XPhos Pd G4	Isopropyl groups provide good bulk; highly active.	0.05 – 0.5 mol%
N-H (Free) Pyrazoles	AdBrettPhos Pd G3/G4	Adamantyl bulk prevents N-H deprotonation/binding issues.	0.1 – 1.0 mol%
Sterically Hindered	Sphos Pd G4	Methoxyl group interaction stabilizes Pd; high turnover.	0.5 – 2.0 mol%
Unstable Boronates	Pd-PEPPSI-IPent	NHC ligand; extremely robust; fast activation.	< 0.1 mol%

Technical Note: Avoid generating catalysts in situ (e.g.,

+ Ligand) for optimization. Use well-defined Precatalysts (G3/G4 or PEPPSI) to ensure a precise 1:1 Pd:Ligand ratio, which is critical when working at low loadings to prevent Pd-black precipitation.

Module 3: Optimization Protocol (Reducing Loading)

Q: How do I systematically lower loading without crashing the reaction?

A: Do not dilute the catalyst solid directly. Weighing errors at <1 mg are fatal to reproducibility. Use the Serial Dilution Stock Solution Method .

Protocol: The "Step-Down" Screen

Objective: Determine the Minimum Effective Concentration (MEC).

• Preparation of Stock Solution (Example):

  • Dissolve XPhos Pd G4 (8.5 mg, 0.01 mmol) in THF (10 mL).

  • Concentration = 0.001 M (1 µmol/mL).

• Reaction Setup (0.5 mmol scale):

  • Prepare 4 vials with substrates, base (e.g.,

    ), and solvent.

  • Add catalyst stock solution via micropipette:

    • Vial A (1.0 mol%): Add 5.0 mL stock (Too high, but control).

    • Vial B (0.1 mol%): Add 0.5 mL stock.

    • Vial C (0.05 mol%): Add 0.25 mL stock.

    • Vial D (0.01 mol%): Dilute stock 10x, then add 0.5 mL.

• Execution:

  • Run at 60–80°C for 2 hours.

  • Analyze conversion via UPLC/HPLC (Area %).

Decision Logic for Optimization

Follow this workflow to interpret your screening results.

Figure 2: Optimization Logic Gate. Use this flowchart to decide between changing the catalyst (if poisoning occurs) or altering physical parameters (if kinetics are slow).

Module 4: Advanced Troubleshooting (FAQs)

Q: The catalyst is active, but my pyrazole boronic acid is disappearing (Protodeboronation).

A: Heterocyclic boronic acids are notoriously unstable.

• Root Cause: High pH and heating accelerate the hydrolysis of the C-B bond.

• Solution 1 (Slow Addition): Do not add the boronic acid all at once. Add it as a solution via syringe pump over 1 hour. This keeps the instantaneous concentration low, favoring the fast transmetallation over the slower deboronation.

• Solution 2 (MIDA Boronates): Switch to MIDA boronates or Potassium Trifluoroborates (

  ), which slowly release the active boronic acid species.

Q: I see "homocoupling" of the aryl halide. Is this a loading issue?

A: No, this is usually an oxidative issue .

• Mechanism: Oxygen enters the system, oxidizing Pd(0) to Pd(II) without an aryl halide, or promoting disproportionation.[1]

• Fix: Ensure rigorous degassing (sparge with Argon for 15 mins). If using low loading (<0.1 mol%), oxygen sensitivity increases exponentially. Use a glovebox or sealed crimp-cap vials.

References

• Buchwald, S. L., et al. "Design of a Versatile and Improved Precatalyst Scaffold for Palladium-Catalyzed Cross-Coupling." ACS Catalysis, 2015.

  • Key Insight: Introduction of G3/G4 precatalysts that activate easily and support bulky ligands like AdBrettPhos for nitrogen-heterocycles.

• Organ, M. G., et al. "Pd-PEPPSI-IPent: An Active, Sterically Demanding Cross-Coupling Catalyst." Chemistry - A European Journal, 2006.

  • Key Insight: Use of NHC ligands to prevent catalyst poisoning in difficult substr

• Singer, R. A., et al. (Pfizer). "Scale-up of a Suzuki-Miyaura Coupling for the Synthesis of a Pyrazole-Based API." Organic Process Research & Development, 2003.

  • Key Insight: Industrial case study on managing pyrazole coordin

• Hopkinson, M. N., et al. "Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles." Chemistry - A European Journal, 2011.

  • Key Insight: Mechanistic detail on the inhibitory effect of azoles and the necessity of specific bases and ligands.

Sources

• 1. Yoneda Labs [yonedalabs.com]

improving yield in Sonogashira reactions with halogenated pyrazoles

Technical Support Center: Sonogashira Coupling of Halogenated Pyrazoles Subject: Yield Optimization & Troubleshooting Guide Ticket ID: SGC-PYR-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Introduction: The Pyrazole Challenge

Welcome to the technical support center. You are likely here because your standard Sonogashira conditions—which work perfectly for iodobenzene—are failing with halogenated pyrazoles.

The Core Problem: Pyrazoles are not just substrates; they are ligands. The sp² nitrogens (N2) and unprotected N-H moieties (N1) can coordinate competitively to the Palladium (Pd) and Copper (Cu) centers. This "ligand sponging" effect deactivates your catalyst, leading to stalled reactions, homocoupling of the alkyne, or precipitation of Pd-black.

This guide provides a self-validating troubleshooting workflow to restore catalytic turnover and maximize yield.

Module 1: Substrate & Reactivity Intelligence

Q: Why is my 3-bromopyrazole unreactive while the 5-iodo analogue works quantitatively?

A: Reactivity in pyrazoles is dictated by electronic density at the carbon center and the nature of the halogen.

• Halogen Hierarchy: I > Br >> Cl. (Always prioritize iodides for pyrazoles unless using specialized bulky ligands).

• Positional Reactivity: The electron density varies significantly around the ring.

  • C-5 (Most Reactive): Adjacent to the N-H/N-R; most electron-deficient.

  • C-4 (Moderately Reactive): Electron-rich (beta to nitrogen). often requires higher temperatures or stronger ligands (e.g., XPhos) if using bromides.

  • C-3 (Least Reactive): Often sluggish due to electronic shielding.

Q: Can I run this reaction on an unprotected (NH)-pyrazole?

A: Generally, No. While specific aqueous conditions exist, the free N-H proton is acidic (pKa ~14). In the presence of the amine base (Et₃N/DIPEA), it deprotonates to form a pyrazolate anion. This anion is a potent ligand that forms stable, unreactive complexes with Pd(II) and Cu(I), effectively poisoning the cycle.

• Recommendation: Protect the nitrogen.

  • SEM / THP: Excellent stability, easily removed.

  • Methyl: Permanent, but good for SAR studies.

  • Boc:Avoid if possible; it is often thermally unstable at the temperatures (>60°C) required for hindered pyrazoles.

Module 2: Critical Reaction Parameters

Table 1: Optimized Condition Matrix for Halopyrazoles

Parameter	Standard Protocol (High Reactivity)	Challenging Substrate (e.g., 4-Br, 5-CF3)	Why?
Catalyst	Pd(PPh₃)₂Cl₂ (2-5 mol%)	Pd(OAc)₂ + XPhos or SPhos	Bis-triphenylphosphine is standard but fails for electron-rich bromides. Dialkylbiaryl phosphines (XPhos) boost oxidative addition.
Co-Catalyst	CuI (5-10 mol%)	Copper-Free (see below)	Cu accelerates the reaction but promotes Glaser homocoupling.
Base	Et₃N or Et₂NH (Excess)	Cs₂CO₃ or K₃PO₄ (2-3 equiv)	Inorganic bases prevent amine-coordination inhibition in difficult cases.
Solvent	DMF or THF (Anhydrous)	1,4-Dioxane or Toluene	DMF promotes Pd-stabilization but can decompose at high T. Dioxane allows higher reflux temps.
Temp	RT to 60°C	80°C to 110°C	Thermal energy required to overcome the activation barrier of electron-rich C-4 bromides.

Module 3: Troubleshooting & FAQs

Q: The reaction turns black immediately, and I get no product. What happened? A: "Pd-Black" Precipitation. The catalyst has aggregated into inactive metallic palladium.

• Cause: The oxidative addition step failed, or the ligand dissociated. This is common with pyrazoles that displace the phosphine ligands.

• Fix: Increase the ligand-to-metal ratio (e.g., add free PPh₃) or switch to a bidentate ligand like dppe or dppf to "lock" the Pd center.

Q: I see 100% conversion of the alkyne, but my pyrazole is untouched. A: Glaser Homocoupling. You made the diyne (R-C≡C-C≡C-R) instead of the product.

• Cause: Oxygen leak or excess Copper. Cu-acetylides oxidize faster than they transmetallate to Pd in the presence of O₂.

• Fix:

  • Degas solvents rigorously (freeze-pump-thaw x3).

  • Switch to Copper-Free conditions (see Protocol B).

  • Add a reducing agent like sodium ascorbate (rare, but effective).

Q: My 4-bromo-5-trifluoromethylpyrazole is inert. A: Electronic Deactivation. The -CF3 group withdraws density, but the C-4 position is inherently electron-rich. The C-Br bond is strong.

• Fix: Use the Buchwald Precatalysts (e.g., XPhos Pd G2). These are designed specifically for deactivated aryl chlorides/bromides.

Visual Troubleshooting Logic

The following diagram outlines the decision process for rescuing a failed reaction.

Caption: Diagnostic workflow for identifying failure modes in pyrazole cross-coupling.

Standard Operating Procedures (SOPs)

Protocol A: The "Standard" (For Iodopyrazoles)

Best for: 3-iodo, 4-iodo, or 5-iodopyrazoles with protecting groups.

• Charge: To a dry vial, add N-protected iodopyrazole (1.0 equiv), Pd(PPh₃)₂Cl₂ (0.05 equiv), and CuI (0.10 equiv).

• Purge: Seal and purge with Argon for 5 minutes.

• Solvent: Add anhydrous DMF (0.2 M concentration) and Et₃N (3.0 equiv) via syringe.

• Alkyne: Add terminal alkyne (1.2 equiv) dropwise.

• Reaction: Stir at Room Temperature for 4–12 hours.

  • Checkpoint: If reaction is slow after 4h, heat to 50°C.

• Workup: Dilute with EtOAc, wash with water (x3) to remove DMF/Cu salts. Dry over Na₂SO₄.

Protocol B: The "High-Performance" (For Bromopyrazoles/Deactivated)

Best for: 4-bromopyrazoles, electron-deficient systems, or when homocoupling is high.

• Charge: N-protected bromopyrazole (1.0 equiv), Pd(OAc)₂ (0.05 equiv), and XPhos (0.10 equiv).

• Base: Add Cs₂CO₃ (2.0 equiv).

• Solvent: Add anhydrous MeCN or 1,4-Dioxane.

• Degas: Crucial. Bubble Argon through the solvent for 15 mins or freeze-pump-thaw.

• Alkyne: Add alkyne (1.5 equiv).

• Reaction: Heat to 80–100°C for 16 hours.

  • Note: The solution should remain clear/yellow. Darkening indicates catalyst death.

References

• Reactivity of Halopyrazoles: Synthetic Communications, 2011, 41(4), 541-547. (Demonstrates 5-chloro-4-iodopyrazole selectivity).[1]

• Protecting Group Strategies: ARKIVOC, 2014, (vi), 54-71. (Detailed analysis of Ethoxyethyl vs Boc protection in Sonogashira).

• Copper-Free Methodologies: RSC Advances, 2021, Review on Cu-free Sonogashira variants.[2]

• Deactivated Substrates (CF3-Pyrazoles): Beilstein J. Org. Chem., Optimization of 4-bromo-5-trifluoromethylpyrazole coupling using XPhos.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Scale-Up of Pyrazole Synthesis

Mission Statement: Welcome to the Process Chemistry Technical Support Center. This guide is designed for development scientists transitioning pyrazole synthesis from medicinal chemistry (milligram scale) to process development (kilogram scale). As your Senior Application Scientist, I have curated these protocols not just to show you how to scale up, but to explain why specific failures occur and how to engineer robust, self-validating systems to prevent them.

Module 1: Regioselectivity Control in Knorr Synthesis

The Issue: "I am scaling up a condensation between a substituted hydrazine and an unsymmetrical 1,3-dicarbonyl. On the bench (100 mg), I got a single isomer. At 50g, I am seeing a 60:40 mixture. Why?"

The Senior Scientist’s Diagnosis: This is the classic "Knorr Paradox." The regioselectivity is governed by the relative nucleophilicity of the hydrazine nitrogens versus the electrophilicity of the carbonyl carbons.

• Mechanism: In solution, your 1,3-dicarbonyl exists in equilibrium between keto and enol tautomers. At larger scales, slower addition rates and inefficient mixing can alter the local pH and temperature, shifting this tautomeric equilibrium and changing which carbonyl is more "exposed" to attack.

• The Trap: Relying on thermodynamic control (reversible ring closure) often fails at scale because the product precipitates, locking in the kinetic ratio.

Troubleshooting Protocol: The pH-Switch Strategy

To force regioselectivity, you must control the protonation state of the hydrazine.

Step-by-Step Optimization:

• Characterize the Nucleophile: Determine if your hydrazine is more nucleophilic at the substituted or unsubstituted nitrogen.

  • Rule of Thumb: Electron-withdrawing groups (EWGs) on the hydrazine ring decrease nucleophilicity of the adjacent nitrogen (N1).

• The "pH Switch" Experiment:

  • Condition A (Acidic): Run the reaction in Ethanol with 1.0 eq HCl. The terminal Nitrogen (N2) remains nucleophilic while N1 is protonated/deactivated.

  • Condition B (Basic): Run in Ethanol with 1.0 eq NaOEt. The hydrazine is deprotonated, enhancing the nucleophilicity of the more substituted Nitrogen (N1) due to the alpha-effect, unless steric bulk overrides this.

• Solvent Selection: If pH control fails, switch to Fluorinated Alcohols (e.g., TFE or HFIP). These solvents stabilize specific enol forms via hydrogen bonding, often flipping selectivity ratios completely [1].

Visualization: Regioselectivity Decision Tree

Caption: Decision logic for selecting reaction media based on hydrazine electronics to control 1,3 vs 1,5-isomer formation.

Module 2: Process Safety & Thermal Hazards

The Issue: "We experienced a rapid pressure spike during the addition of hydrazine hydrate to the diketone at 2 kg scale. The safety relief valve triggered."

The Senior Scientist’s Diagnosis: Hydrazine condensations are highly exothermic.[1] At milligram scale, heat dissipates instantly. At kilogram scale, the Surface-Area-to-Volume ratio drops drastically. You likely accumulated unreacted hydrazine (accumulation mode) which then reacted suddenly (thermal runaway) [2].

FAQ: How do I safely handle Hydrazine at scale?

Q: Can I just add the hydrazine slower? A: Yes, but prolonged heating of the diketone can cause it to degrade or polymerize.

Q: What is the "Self-Validating" solution? A: Continuous Flow Chemistry . By moving from batch to flow, you minimize the "active inventory" (the amount of explosive material reacting at any one time) to mere grams, even while producing kilograms per day [3].

Protocol: Continuous Flow Setup for Pyrazoles

Materials:

• Feed A: 1,3-Dicarbonyl in EtOH (1.0 M)

• Feed B: Hydrazine Hydrate in EtOH (1.1 M)

• Reactor: PFA coil reactor (10 mL volume)

• Back Pressure Regulator (BPR): 75 psi

Workflow:

• Pumping: Pump Feed A and B at a 1:1 ratio.

• Mixing: Use a T-mixer with high Reynolds number (>500) to ensure instant mixing (overcoming the mass transfer limit).

• Residence Time: Set flow rate for a 5-10 minute residence time at 80°C (superheated ethanol).

• Quench: Output flows directly into a cooled crystallization tank.

Visualization: Flow Reactor Schematic

Caption: Continuous flow setup minimizing thermal accumulation risks during hydrazine condensation.

Module 3: Purification (The "No-Column" Mandate)

The Issue: "I have 5 kg of crude pyrazole. I cannot run a 50 kg silica column. How do I isolate the product?"

The Senior Scientist’s Diagnosis: Chromatography is a research tool, not a production tool. Pyrazoles are basic (pKa ~2.5 for the conjugate acid). We can exploit this for Salt Formation [4].

Protocol: Isolation via Hydrochloric Salt Formation

This method purifies the product by rejecting non-basic impurities (tar, polymerized diketone) into the mother liquor.

Step-by-Step Methodology:

• Dissolution: Dissolve crude reaction mixture in Isopropyl Acetate (IPAc).

  • Why IPAc? It has low water solubility (good for washes) and allows azeotropic drying.

• Acidification: Cool to 0-5°C. Slowly add 4M HCl in Dioxane or bubble anhydrous HCl gas until pH < 1.

• Precipitation: The Pyrazole-HCl salt should precipitate as a white solid.

  • Troubleshooting: If it oils out, heat the mixture to reflux and cool slowly (controlled crystallization).

• Filtration: Filter the salt. Wash with cold IPAc.

  • Validation: The dark color (impurities) should remain in the filtrate.

• Free-Basing (Optional): If the free base is required, suspend the salt in water/DCM and adjust pH to 9 with NaOH. Separate phases and evaporate.

Comparison of Purification Methods:

Feature	Silica Chromatography	Salt Crystallization
Scalability	Poor (Linear cost increase)	Excellent (Volume efficient)
Solvent Usage	High (100L/kg)	Low (10L/kg)
Purity	>98%	>99.5% (rejects isomers)
Time	Days	Hours

Module 4: Metal Scavenging (Advanced)

The Issue: "We used a Buchwald-Hartwig coupling to install an amine on the pyrazole. The API has 500 ppm Palladium.[2] Target is <10 ppm."

The Senior Scientist’s Diagnosis: Pyrazoles are excellent ligands for Palladium. They bind the metal tightly, making standard washes (Celite, charcoal) ineffective. You need a "Chelation War."

Protocol: Scavenger Screening

Do not rely on activated carbon. Use Silica-supported Thiols (Si-Thiol) [5].

• Screening: Take 4 vials of 100mg product in 10 volumes of THF.

• Add Scavengers:

  • Vial 1: Activated Carbon (Control)

  • Vial 2: Si-Thiol (Silicycle or Biotage)

  • Vial 3: Si-DMT (Dimercaptotriazine)

  • Vial 4: N-Acetyl Cysteine (solution phase)

• Conditions: Heat to 50°C for 4 hours. Filter and test Pd levels.[2][3]

• Scale-Up: Add the winning scavenger (usually Si-Thiol) to the reactor at the end of the reaction, stir for 4 hours, and filter hot.

References

• Regioselectivity in Pyrazole Synthesis

  • Title: Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes.[4]

  • Source: Organic Letters (2014).

  • URL:[Link]

• Hydrazine Safety & Thermal Hazards

  • Title: Hydrazine and Aqueous Hydrazine Solutions: Evalu
  • Source: Organic Process Research & Development (2013).

  • URL:[Link]

• Continuous Flow Synthesis

  • Title: A multistep continuous flow synthesis machine for the preparation of pyrazoles.[5][6]

  • Source: Reaction Chemistry & Engineering (2016).

  • URL:[Link]

• Title: Process for the purification of pyrazoles (Patent DE102009060150A1).

• Palladium Scavenging

  • Title: Metal Scavengers in Process Chemistry: An Investig
  • Source: Biotage White Paper / Applic

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. biotage.com [biotage.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes [organic-chemistry.org]
• 5. A multistep continuous flow synthesis machine for the preparation of pyrazoles via a metal-free amine-redox process - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 6. scielo.br [scielo.br]

stability of 5-Chloro-4-iodo-1-methyl-1H-pyrazole under acidic/basic conditions

Technical Support Center: Stability & Handling of 5-Chloro-4-iodo-1-methyl-1H-pyrazole

Executive Summary & Chemical Profile

Compound Identity:

• Systematic Name: 5-Chloro-4-iodo-1-methyl-1H-pyrazole[1][2]

• CAS Number: 2109554-73-4 (Note: Derivatives like 1,3-dimethyl analogs are often used as reference models in literature).[1][2]

• Core Utility: A bifunctional halogenated scaffold used primarily as an intermediate in transition-metal-catalyzed cross-couplings (e.g., Sonogashira, Suzuki).[1][2][3][4] The 4-iodo position is highly reactive towards oxidative addition, while the 5-chloro position offers orthogonal reactivity for nucleophilic aromatic substitution (

  ).[2]

Stability Snapshot: This compound exhibits high stability under acidic conditions (amenable to mineral acid washes) but requires caution under basic conditions due to the activation of the 5-chloro position.[1][2] It is light-sensitive due to the C-I bond.[1]

Troubleshooting Guide (FAQ)

Category A: Acid/Base Stability[1]

Q1: Can I subject the compound to an acidic workup (e.g., 1M HCl wash) without degradation? Status: ✅ Safe Technical Insight: The pyrazole ring is a weak base (

of conjugate acid 2.5).[2] Under acidic conditions, protonation occurs at the N2 nitrogen. The 5-chloro and 4-iodo substituents are electronically stable against acid-mediated hydrolysis.[1][2] Evidence: The synthesis of this specific scaffold often involves iodination using in refluxing acetic acid or even sulfuric acid media [1].[1] If the molecule survives refluxing acid during synthesis, it will remain intact during standard acidic workups (HCl, ) at room temperature.[2]

Q2: I observed a new impurity peak (HPLC) after stirring with NaOH/KOH. What happened? Status: ⚠️ Risk of Degradation Diagnosis: You are likely observing Nucleophilic Aromatic Substitution (

) at the C5 position.[1] Mechanism: The N1-methyl group fixes the double bond arrangement, making the C5 position electrophilic. The adjacent nitrogen (N1) withdraws electron density, activating the C5-Chlorine bond.[2] In the presence of strong nucleophiles (OH⁻, OMe⁻) and heat, the chloride can be displaced to form 5-hydroxy-4-iodo-1-methyl-1H-pyrazole or the corresponding ether [2].[1][2] Corrective Action: Avoid strong bases at elevated temperatures. Use mild bases (e.g., , ) for cross-coupling reactions.[2] If using hydroxide, keep the temperature low (< 40°C) and reaction time short.[2]

Q3: Is the compound compatible with organolithium reagents (e.g., n-BuLi)? Status: ❌ Incompatible (unless intended) Technical Insight: While not a simple acid/base issue, treating this compound with alkyl lithiums will trigger rapid Lithium-Halogen Exchange , preferentially at the 4-Iodo position (C-I bond is weaker than C-Cl).[1][2] This is a feature for functionalization but a "degradation" if you intended to deprotonate elsewhere.[1]

Category B: Storage & Physical Appearance[1][2]

Q4: My white powder has turned yellow/brown over time. Is it still usable? Status: ⚠️ Check Purity Cause: Homolytic cleavage of the C-I bond caused by UV light or heat releases elemental iodine (

), which causes the discoloration.[1] Solution:

• Test: Run a TLC or LC-MS. If the main peak is >98%, the color is superficial.

• Purification: Wash the solid with a dilute sodium thiosulfate (

  ) solution to reduce the free iodine back to iodide, restoring the white color.

• Prevention: Store in amber vials at 2–8°C.

Experimental Protocols: Stability Validation

To confirm the integrity of your specific batch, perform this standardized stress test.

Protocol: Acid/Base Stress Test

Objective: Determine the half-life (

) of the compound in solution under pH extremes.

Materials:

• Stock Solution: 1 mg/mL of 5-Chloro-4-iodo-1-methyl-1H-pyrazole in Acetonitrile (ACN).

• Acid Medium: 0.1 M HCl.

• Base Medium: 0.1 M NaOH.

• Analysis: HPLC-UV (254 nm).

Step-by-Step:

• Preparation:

  • Sample A (Acid): Mix 500 µL Stock + 500 µL 0.1 M HCl.

  • Sample B (Base): Mix 500 µL Stock + 500 µL 0.1 M NaOH.

  • Control: Mix 500 µL Stock + 500 µL Water.

• Incubation: Incubate all samples at 40°C for 24 hours.

• Sampling: Inject 10 µL of each sample into HPLC at T=0, T=4h, and T=24h.

• Data Interpretation:

  • Acid: Expect >99% recovery.[1] (Loss < 1%).

  • Base: Watch for a new peak at lower retention time (more polar 5-OH derivative). If parent peak area decreases by >5%, the compound is base-sensitive.

Mechanistic Visualization

The following diagram illustrates the divergent reactivity pathways based on pH and environmental stress.

Figure 1: Reactivity profile of 5-Chloro-4-iodo-1-methyl-1H-pyrazole under environmental stress factors.

References

• Vilkauskaitė, G., Eller, G. A., Šačkus, A., & Holzer, W. (2009).[2][4] 5-Chloro-4-iodo-1,3-dimethyl-1H-pyrazole. Molbank, 2009(3), M620.[2][3][4] Link

  • Demonstrates stability of the 5-chloro-4-iodo core during synthesis in refluxing acetic acid/iodic acid.

• Liaras, K., Fadda, A. A., & El-Mekabaty, A. (2013).[2] Synthesis of benzofuran based 1,3,5-substituted pyrazole derivatives. Bioorganic & Medicinal Chemistry Letters. Link[2][4]

  • Provides context on nucleophilic substitution p

• Waldo, J. P., Mehta, S., & Larock, R. C. (2008).[5] Room Temperature ICl-Induced Dehydration/Iodination...[1][2][5]. The Journal of Organic Chemistry, 73(17), 6666-6670.[2] Link[2]

  • Highlights the reactivity of iodinated pyrazoles and conditions for their form

Sources

• 1. 5-Chloro-3-methyl-1-phenyl-1H-pyrazole | C10H9ClN2 | CID 2735771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Room Temperature ICl-Induced Dehydration/Iodination of 1-Acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles. A Selective Route to Substituted 1-Acyl-4-iodo-1H-pyrazoles [organic-chemistry.org]

Technical Support Center: Minimizing Catalyst Deactivation in Palladium-Catalyzed Reactions

Welcome to the Technical Support Center for palladium-catalyzed reactions. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and mitigate catalyst deactivation, a common challenge that can impede reaction efficiency and product yield. By understanding the mechanisms of deactivation and implementing preventative strategies, you can enhance the robustness and reproducibility of your synthetic protocols.

Section 1: Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving common issues related to catalyst deactivation.

Guide 1: Low or No Catalytic Activity

Problem: Your reaction shows minimal or no conversion of starting materials to the desired product.

Initial Diagnosis: The primary suspect is a loss of catalytic activity. This can manifest in several ways, but a common visual cue is the formation of a black precipitate, known as "palladium black"[1][2]. This indicates the aggregation of the active Pd(0) species into an inactive bulk metal[1].

Causality and Troubleshooting Steps:

• Inadequate Inert Atmosphere: Oxygen can oxidize the active Pd(0) catalyst to an inactive Pd(II) state, often leading to the formation of palladium black[1][2].

  • Solution: Ensure all solvents and liquid reagents are thoroughly degassed prior to use. Maintain a positive pressure of an inert gas (e.g., argon or nitrogen) throughout the entire reaction setup and duration[2][3].

• Impure Reagents or Solvents: Impurities are a frequent cause of catalyst poisoning. Common culprits include sulfur compounds, halides, and even trace metals from previous steps[1][4][5]. Nitrite impurities in palladium acetate have also been shown to negatively impact reactions[6].

  • Solution: Use reagents and solvents of the highest purity available. If poisoning is suspected, perform a control experiment with purified materials to confirm[1][7]. Consider recrystallizing solid starting materials and distilling liquid reagents[7].

• Incorrect Pre-catalyst Activation: Many palladium-catalyzed reactions utilize a Pd(II) pre-catalyst that must be reduced in situ to the active Pd(0) species[2][8]. Incomplete reduction will result in lower concentrations of the active catalyst.

  • Solution: Review your protocol to ensure conditions are suitable for pre-catalyst reduction. The choice of ligand, base, and solvent all play a critical role in this step[9]. For some systems, a pre-activation step before adding the main reactants can be beneficial.

• Suboptimal Reaction Conditions: Temperature, solvent, and base selection are critical for maintaining catalyst stability and activity[3][8][9].

  • Solution: Systematically optimize reaction parameters. High temperatures can accelerate catalyst decomposition[2]. The solvent can influence catalyst stability through coordination, so a change in solvent might be necessary[8][10]. The base is crucial for regenerating the catalyst in many cycles, and its strength and solubility can significantly impact the reaction outcome[11][12].

Guide 2: Formation of Palladium Black

Problem: A black precipitate forms in the reaction vessel, often accompanied by a decrease in reaction rate.

Diagnosis: This is a clear visual indicator of Pd(0) aggregation into inactive palladium black[1][2].

Causality and Prevention:

• Ligand Dissociation or Degradation: Phosphine ligands play a vital role in stabilizing the Pd(0) center and preventing aggregation[13][14]. If the ligand dissociates or degrades, the unprotected palladium atoms can coalesce.

  • Solution: Select robust ligands that are stable under your reaction conditions. Bulky, electron-rich phosphine ligands, such as those from the Buchwald and cataCXium® families, are known to improve catalyst stability and reactivity[15]. Ensure the correct ligand-to-palladium ratio is used; sometimes, a slight excess of the ligand can improve catalyst stability[7].

• High Catalyst Concentration: Higher concentrations of the palladium catalyst can increase the rate of aggregation[16].

  • Solution: While seemingly counterintuitive when facing low conversion, consider reducing the catalyst loading. This can slow down the aggregation process and potentially lead to a higher overall turnover number[16].

• Solvent Effects: The choice of solvent can influence the stability of the catalytic species. Poorly coordinating solvents may not adequately stabilize the palladium complexes, leading to precipitation[8][10].

  • Solution: Experiment with different solvents. More coordinating solvents like DMF or DMSO can sometimes help to keep the palladium species in solution[16]. However, be mindful that the solvent can also compete with ligands for coordination sites.

Experimental Protocol: Testing for Catalyst Poisoning

This protocol helps determine if impurities in your reagents or solvents are deactivating your catalyst.

• Baseline Reaction: Run the reaction under your standard conditions using your current batches of reagents and solvents. Carefully monitor the reaction progress and record the final yield.

• High-Purity Reaction: Set up an identical reaction, but substitute all reagents and solvents with the highest purity grade available. For example, use freshly opened anhydrous, degassed solvents and recrystallized solid starting materials.

• Comparison: Analyze the results of both reactions. A significant improvement in the high-purity reaction strongly suggests that catalyst poisons are present in your standard reagents or solvents[1].

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the main mechanisms of palladium catalyst deactivation?

A1: The primary deactivation pathways include:

• Aggregation/Sintering: Individual palladium atoms or small clusters aggregate to form larger, inactive particles, often observed as palladium black[1][17]. This is a common issue in both homogeneous and heterogeneous catalysis.

• Poisoning: Impurities in the reaction mixture, such as sulfur, can bind to the active sites of the palladium catalyst, blocking them from participating in the catalytic cycle[4][17][18].

• Oxidation: The active Pd(0) species can be oxidized to a less active Pd(II) state, particularly in the presence of oxygen[1].

• Ligand Degradation: The ligands that stabilize the palladium can break down under harsh reaction conditions, leading to catalyst deactivation[1].

• Coking: In some high-temperature reactions, carbonaceous materials can deposit on the catalyst surface, blocking active sites[17][19].

Q2: How do I choose the right ligand to minimize deactivation?

A2: Ligand selection is crucial for catalyst stability. Generally, ligands that are both sterically bulky and electron-rich are effective at stabilizing the palladium center and preventing aggregation[15]. The steric bulk helps to physically shield the metal center, while high electron density increases the strength of the palladium-ligand bond. The choice of a monodentate versus a bidentate phosphine ligand can also significantly impact catalyst stability and reactivity[20]. It is often necessary to screen a variety of ligands to find the optimal one for a specific reaction.

Q3: Can a deactivated catalyst be reactivated?

A3: In some cases, yes. For heterogeneous catalysts like palladium on carbon (Pd/C), thermal treatment or washing with specific solvents may help to remove poisons or redisperse the metal particles[1][17][21]. For homogeneous catalysts that have formed palladium black, reactivation is more challenging and often involves isolating the palladium and reprocessing it to form a new active catalyst[1]. In some instances, the addition of an oxidizing agent like benzoquinone has been shown to re-oxidize inactive Pd(0) to the active Pd(II) state for certain catalytic cycles[22][23].

Q4: My reaction is sensitive to air. What are the best practices for ensuring an inert atmosphere?

A4: To rigorously exclude oxygen:

• Use Schlenk line techniques or a glovebox for all manipulations.

• Thoroughly degas all solvents by sparging with an inert gas (argon or nitrogen) for at least 30 minutes, or by using the freeze-pump-thaw method (three cycles are recommended).

• Ensure all glassware is oven- or flame-dried to remove adsorbed water and then cooled under an inert atmosphere.

• Maintain a positive pressure of inert gas throughout the reaction.

Q5: Can the base I use contribute to catalyst deactivation?

A5: Yes, the choice of base is critical. An inappropriate base can lead to side reactions that consume starting materials or degrade the catalyst. For instance, in Suzuki couplings, the base is required to activate the boronic acid for transmetalation[12]. If the base is too weak, this step can be slow, potentially allowing for competing deactivation pathways. Conversely, a base that is too strong might cause ligand degradation or other undesired reactions. The solubility of the base is also a key factor, as many reactions are heterogeneous[9].

Section 3: Data Presentation & Visualizations

Table 1: Ligand Selection Guide for Common Cross-Coupling Reactions

Reaction Type	Recommended Ligand Class	Key Characteristics
Suzuki-Miyaura	Biarylphosphines (e.g., Buchwald ligands)	Bulky, electron-rich, promote fast oxidative addition and reductive elimination[15].
Buchwald-Hartwig	Biarylphosphines, cataCXium® ligands	Tolerate a wide range of functional groups, effective for challenging substrates[9].
Heck	Monodentate phosphines (e.g., P(t-Bu)₃), NHCs	Ligand choice is highly substrate-dependent; often requires careful optimization[24].
Sonogashira	Triphenylphosphine (PPh₃) and others	Often used in combination with a copper co-catalyst.

Diagram 1: Major Pathways of Palladium Catalyst Deactivation

Caption: Key mechanisms leading to the deactivation of palladium catalysts.

Diagram 2: Troubleshooting Workflow for Low Catalytic Activity

Caption: A step-by-step guide to troubleshooting low activity in Pd-catalyzed reactions.

References

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• Deactivation Mechanisms of Pd/ceria in Water-gas shift Reaction - University of Pennsylvania. Available at: [Link]

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• A critical review on deactivation dynamics in methane combustion catalysts: Challenges and innovations for palladium-based systems - Taylor & Francis. Available at: [Link]

• Solvent effects in palladium catalysed cross-coupling reactions - White Rose Research Online. Available at: [Link]

• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS - ACS Publications. Available at: [Link]

• US4999326A - Palladium catalyst reactivation - Google Patents.

• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS - PMC. Available at: [Link]

• Research progress on the deactivation mechanism and suppression strategies of Pd-based catalysts for methane oxidation - RSC Publishing. Available at: [Link]

• Impurities in commercially available catalyst affects some reactions - RSC Blogs. Available at: [Link]

• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS - Diva-portal.org. Available at: [Link]

• Palladium-catalyzed cross-coupling reactions | Organic Chemistry II Class Notes | Fiveable. Available at: [Link]

• Homogeneous Palladium Catalyst Suppressing Pd Black Formation in Air Oxidation of Alcohols | Request PDF - ResearchGate. Available at: [Link]

• A Review of State of the Art in Phosphine Ligated Gold Clusters and Application in Catalysis. Available at: [Link]

• Curse or Blessing? Influence of Impurities on Cross-Coupling— Guideline for Elucidating Catalysts | ChemRxiv. Available at: [Link]

• How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture - Frontiers. Available at: [Link]

• How to prevent Pd (0) to form aggregate? : r/chemistry - Reddit. Available at: [Link]

• Cross-Coupling Reactions Guide. Available at: [Link]

• Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry | Organic Process Research & Development - ACS Publications. Available at: [Link]

• Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point - University of Windsor. Available at: [Link]

• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions - ArODES HES-SO. Available at: [Link]

• Deactivation Modes in Nickel-Mediated Suzuki–Miyaura Cross-Coupling Reactions Using an NHC-Pyridonate Ligand - PMC. Available at: [Link]

• Synthesis of Supported Palladium Catalysts - DSpace. Available at: [Link]

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry | Organic Process Research & Development - ACS Publications. Available at: [Link]

• Troubleshooting a difficult Heck reaction : r/Chempros - Reddit. Available at: [Link]

• Chemistry Heck Reaction - sathee jee. Available at: [Link]

• Heck Reaction - Chemistry LibreTexts. Available at: [Link]

• Poisoning and deactivation of palladium catalysts | Request PDF - ResearchGate. Available at: [Link]

• Formation of palladium black during Suzuki coupling : r/Chempros - Reddit. Available at: [Link]

• The Heck Reaction in Ionic Liquids: Progress and Challenges - MDPI. Available at: [Link]

• Renewable Solvents for Palladium-Catalyzed Carbonylation Reactions | Organic Process Research & Development - ACS Publications. Available at: [Link]

• A Survey of Palladium Catalyst Systems for Cross Coupling Reactions of Aryl Chlorides and Olefins - Sciforum. Available at: [Link]

• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm | Organic Process Research & Development - ACS Publications. Available at: [Link]

• A brief review on the palladium-catalyzed C–H activation reactions of 2-phenylpyridines. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. Available at: [Link]

• Solvent Effect on Palladium-Catalyzed Cross-Coupling Reactions and Implications on the Active Catalytic Species | Request PDF - ResearchGate. Available at: [Link]

• Solvent effects in palladium catalysed cross-coupling reactions - RSC Publishing. Available at: [Link]

• Suzuki Coupling - Organic Chemistry Portal. Available at: [Link]

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. Available at: [Link]

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Reference Data & Comparative Studies

1H NMR analysis of 5-Chloro-4-iodo-1-methyl-1H-pyrazole for structural confirmation

Executive Summary

This guide provides a definitive technical framework for the structural confirmation of 5-Chloro-4-iodo-1-methyl-1H-pyrazole using 1H NMR spectroscopy. As a polysubstituted pyrazole scaffold frequently used in cross-coupling reactions (e.g., Sonogashira, Suzuki), its structural integrity is critical.

The analysis focuses on distinguishing the target compound from its synthetic precursor (5-chloro-1-methyl-1H-pyrazole ) and its potential regioisomer (3-chloro-4-iodo-1-methyl-1H-pyrazole ). We prioritize self-validating spectral features—specifically coupling patterns and Nuclear Overhauser Effects (NOE)—over simple chemical shift matching to ensure robust identification.

Comparative Analysis: Target vs. Alternatives

Target vs. Precursor (Reaction Monitoring)

The synthesis typically involves the iodination of 5-chloro-1-methyl-1H-pyrazole at the C4 position. The primary confirmation of reaction completion is the disappearance of the C4 proton.

Feature	Precursor (Starting Material)	Target (Product)	Diagnostic Change
Structure	5-Chloro-1-methyl-1H-pyrazole	5-Chloro-4-iodo-1-methyl-1H-pyrazole	Substitution of H with I at C4
C4-H Signal	Doublet (~6.2 - 6.4 ppm)	Absent	Disappearance of signal
C3-H Signal	Doublet (~7.4 - 7.6 ppm)	Singlet (~7.6 - 7.9 ppm)	Collapse of multiplicity (Loss of J coupling)
N-Me Signal	Singlet (~3.8 ppm)	Singlet (~3.8 - 3.9 ppm)	Minor downfield shift

Mechanistic Insight: In the precursor, C3-H and C4-H exhibit vicinal coupling (J ≈ 1.8–2.2 Hz). Upon iodination at C4, this coupling is abolished. The C3-H signal in the product appears as a sharp singlet, slightly deshielded due to the iodine's proximity and electronic effects.

Target vs. Regioisomer (Purity & Identity)

A common pitfall in pyrazole chemistry is N-methylation regioselectivity. If the starting material contained the 3-chloro isomer, or if methylation occurred on the wrong nitrogen, you may isolate 3-chloro-4-iodo-1-methyl-1H-pyrazole . 1D NMR alone is often insufficient to distinguish these without a reference standard; NOESY is the gold standard here.

Feature	Target (5-Chloro isomer)	Regioisomer (3-Chloro / 5-H isomer)
C5 Substituent	Chlorine (Cl)	Proton (H)
Proximity to N-Me	Cl is adjacent to N-Me	H is adjacent to N-Me
1H NMR Profile	One Ar-H singlet (C3-H)	Two Ar-H singlets (if C5-H and C3-H present) or different shift
NOESY Interaction	NO Cross-peak (N-Me ↔ Ar-H)	Strong Cross-peak (N-Me ↔ C5-H)

Critical Check: If you observe a strong NOE correlation between the N-methyl group and the aromatic proton, you have synthesized the wrong regioisomer (likely the 5-unsubstituted variant).

Experimental Protocol

Sample Preparation

• Solvent: CDCl₃ (Chloroform-d) is preferred for sharp resolution. DMSO-d₆ is a viable alternative if solubility is poor, but may broaden exchangeable signals (not applicable here as there are no NH/OH groups).

• Concentration: Dissolve 10–15 mg of the solid product in 0.6 mL of solvent.

• Filtration: Filter through a cotton plug if any turbidity remains to prevent magnetic field inhomogeneity (shimming issues).

Acquisition Parameters (Standard 400/500 MHz)

• Pulse Sequence: Standard 1H (zg30).

• Scans (NS): 16 (sufficient for >10 mg).

• Relaxation Delay (D1): 1.0 – 2.0 seconds.

• Spectral Width: -2 to 14 ppm.

• Temperature: 298 K (25°C).

Advanced Verification (NOESY)

• Sequence: Phase-sensitive NOESY (noesyph).

• Mixing Time: 500 ms (optimal for small molecules).

• Scans: 8–16 per increment.

Structural Confirmation Logic (Decision Tree)

The following diagram outlines the logical workflow for confirming the structure of 5-Chloro-4-iodo-1-methyl-1H-pyrazole, ensuring no false positives from precursors or isomers.

Caption: Logical workflow for distinguishing the target compound from precursors and regioisomers using 1H NMR and NOESY.

Expected Data Summary

The following table summarizes the expected chemical shifts for the target compound in CDCl₃.

Assignment	Shift (δ, ppm)	Multiplicity	Integral	Interpretation
C3-H	7.60 – 7.90	Singlet (s)	1H	Aromatic proton. Deshielded by adjacent Iodine (C4) and N2. Singlet confirms C4 substitution.
N-CH₃	3.80 – 3.95	Singlet (s)	3H	Methyl group on Nitrogen. Chemical shift is characteristic of N-methyl pyrazoles.
Impurity	~7.26	Singlet	-	Residual CHCl₃ (Solvent).
Impurity	~1.56	Broad	-	Water (variable).

Note: Exact shifts may vary slightly (±0.05 ppm) depending on concentration and temperature.[1]

References

• MDPI Molbank. (2009).[2] Synthesis and Spectroscopic Data of 5-Chloro-4-iodo-1,3-dimethyl-1H-pyrazole. Retrieved from [Link]

• National Institutes of Health (NIH) PubChem. (n.d.). 4-Iodopyrazole Spectral Data. Retrieved from [Link]

• Oxford Instruments. (n.d.). Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. Retrieved from [Link]

• Chemistry LibreTexts. (2025). NOESY Spectra and Regioisomer Distinction. Retrieved from [Link][3][4][5]

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A Comparative Guide to the Reactivity of 4-Iodo vs. 5-Chloro Positions in Pyrazoles for Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The pyrazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous FDA-approved drugs and clinical candidates. The strategic functionalization of this privileged heterocycle is paramount for modulating pharmacological activity. Among the most powerful tools for this purpose are palladium-catalyzed cross-coupling reactions, which enable the formation of carbon-carbon and carbon-heteroatom bonds with remarkable precision. A common synthetic challenge involves the selective functionalization of halogenated pyrazoles. This guide provides an in-depth, objective comparison of the reactivity of iodinated pyrazoles at the C4 position versus chlorinated pyrazoles at the C5 position, supported by experimental data and mechanistic insights to inform your synthetic strategy.

The Decisive Role of the Carbon-Halogen Bond in Reactivity

The fundamental principle governing the reactivity of halo-pyrazoles in palladium-catalyzed cross-coupling reactions is the strength of the carbon-halogen (C-X) bond. The bond dissociation energy (BDE) decreases down the halogen group, following the trend C-F > C-Cl > C-Br > C-I.[1] Consequently, the ease of oxidative addition, the rate-determining step in many cross-coupling catalytic cycles, follows the reverse order: C-I > C-Br > C-Cl.[2][3] This intrinsic difference in reactivity is the primary determinant when comparing the 4-iodo and 5-chloro positions on a pyrazole ring. The weaker C-I bond in 4-iodopyrazoles makes them significantly more reactive than their 5-chloro counterparts.[3]

Electronic Landscape of the Pyrazole Ring: A Tale of Two Positions

The electronic nature of the pyrazole ring also plays a crucial role in dictating the reactivity of its substituents. The pyrazole ring is an electron-rich aromatic system.[4] Computational and experimental studies have shown that the C4 position is the most electron-rich and, therefore, most susceptible to electrophilic attack.[5] Conversely, the C3 and C5 positions are rendered more electrophilic due to their proximity to the nitrogen atoms.[4] This electronic disparity influences the oxidative addition step in palladium-catalyzed reactions, although the C-X bond strength remains the dominant factor.

Steric Considerations: Accessibility of the Reaction Center

Steric hindrance can significantly impact the efficiency of cross-coupling reactions by impeding the approach of the bulky palladium catalyst to the reaction site. The C4 position of the pyrazole ring is generally less sterically encumbered than the C5 position, which is flanked by a nitrogen atom (N1) and another carbon atom (C4). This greater accessibility of the C4 position can contribute to faster reaction rates for 4-halopyrazoles compared to their 5-halo isomers, assuming the same halogen substituent.

Comparative Reactivity in Key Cross-Coupling Reactions: Experimental Evidence

The theoretical principles outlined above are consistently borne out in experimental practice. The following sections detail the comparative reactivity of 4-iodo- and 5-chloro-pyrazoles in three of the most widely used palladium-catalyzed cross-coupling reactions: Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination.

Suzuki-Miyaura Coupling: A Tale of Two Reactivities

The Suzuki-Miyaura coupling is a robust method for forming C-C bonds. 4-Iodopyrazoles are highly effective substrates in these reactions, often proceeding under mild conditions with high yields.[6] In contrast, 5-chloropyrazoles are considerably less reactive and typically require more forcing conditions, including more active catalysts and higher temperatures, to achieve comparable results.[7]

Feature	4-Iodopyrazole	5-Chloropyrazole
Reactivity	High	Low
Typical Catalyst	Pd(PPh₃)₄, Pd(OAc)₂/SPhos[6]	Pd(OAc)₂/Buchwald ligands (e.g., SPhos, XPhos)[7]
Typical Base	Na₂CO₃, Cs₂CO₃, K₃PO₄[6]	More specialized bases may be required
Reaction Temperature	Room temperature to moderate heating (e.g., 90°C)[6]	Higher temperatures often necessary

A clear illustration of this reactivity difference is the selective coupling at the C4 position in dihalogenated pyrazoles. For instance, in a pyrazole bearing both a 4-iodo and a 5-chloro substituent, the Suzuki-Miyaura coupling would be expected to occur exclusively at the C4-iodo position under standard conditions.

Sonogashira Coupling: Selective Alkynylation

The Sonogashira coupling provides a powerful means to install alkyne moieties. The superior reactivity of the C-I bond is starkly demonstrated in this reaction. A study on 1,3-disubstituted-5-chloro-4-iodopyrazoles showed that Sonogashira coupling with phenylacetylene occurs selectively at the C4-iodo position, leaving the C5-chloro group intact.[8] This experiment provides direct and compelling evidence for the significantly higher reactivity of the 4-iodo position over the 5-chloro position under identical reaction conditions.[8]

Feature	4-Iodopyrazole	5-Chloropyrazole
Reactivity	Very High	Very Low
Catalyst System	PdCl₂(PPh₃)₂/CuI[8]	Requires highly active catalyst systems, often copper-free[9]
Reaction Conditions	Mild (room temperature to moderate heating)[8]	Forcing conditions, higher temperatures
Selectivity	Excellent for selective coupling in dihalo-pyrazoles[8]	Generally unreactive in the presence of a more reactive halogen

Buchwald-Hartwig Amination: Forging C-N Bonds

The Buchwald-Hartwig amination is a cornerstone for the synthesis of N-aryl compounds.[10] Similar to the other cross-coupling reactions, 4-iodopyrazoles are more reactive substrates than 5-chloropyrazoles. While 4-iodopyrazoles can be coupled with a variety of amines using standard palladium catalysts and ligands, 5-chloropyrazoles often necessitate the use of more specialized and electron-rich phosphine ligands, such as those developed by Buchwald and Hartwig, to achieve efficient coupling.[11][12]

Feature	4-Iodopyrazole	5-Chloropyrazole
Reactivity	High	Low
Typical Ligands	Standard phosphine ligands (e.g., P(o-tolyl)₃)[12]	Bulky, electron-rich biaryl phosphine ligands (e.g., XPhos, SPhos)[11]
Base	Strong, non-nucleophilic bases (e.g., NaOt-Bu, K₃PO₄)	Strong bases are typically required
Reaction Temperature	Moderate to high temperatures	Often requires higher temperatures

Experimental Protocols

General Procedure for Microwave-Assisted Suzuki Coupling of 4-Iodo-1-methyl-1H-pyrazole[6]

To a microwave vial is added 4-iodo-1-methyl-1H-pyrazole (0.5 mmol, 1.0 equiv) and the corresponding arylboronic acid (0.5 mmol, 1.0 equiv). 1,2-Dimethoxyethane (DME, 3 mL) and H₂O (1.2 mL) are added to the vial. The vial is purged with nitrogen. Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 2 mol%, 11.6 mg) and cesium carbonate (Cs₂CO₃, 1.25 mmol, 407.3 mg) are added to the mixture. The vial is sealed and placed in a microwave apparatus. The reaction mixture is irradiated at 90°C for 5-12 minutes. Reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is cooled to room temperature, quenched with water, and the product is extracted with an organic solvent (e.g., ethyl acetate).

General Procedure for Sonogashira Coupling of 5-Chloro-4-iodopyrazoles[8]

1,3-Disubstituted-5-chloro-4-iodopyrazoles are selectively coupled with phenylacetylene under typical Sonogashira reaction conditions using PdCl₂(PPh₃)₂ and CuI as catalysts, and Et₃N in dimethylformamide (DMF) as the solvent and base. The reaction proceeds to give the corresponding 5-chloro-4-(phenylethynyl)pyrazoles in good yield.

General Procedure for Buchwald-Hartwig Amination of a 4-Halopyrazole[11]

A mixture of the 4-halopyrazole (1.0 equiv), the amine (1.2 equiv), a palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%), a suitable phosphine ligand (e.g., tBuDavePhos, 4 mol%), and a base (e.g., NaOt-Bu, 2.0 equiv) in an appropriate solvent (e.g., toluene or xylene) is heated under an inert atmosphere. The reaction progress is monitored by TLC or LC-MS. Upon completion, the reaction is cooled, quenched, and the product is isolated and purified by standard procedures.

Visualizing the Catalytic Cycles

To better understand the mechanistic underpinnings of these reactions, the following diagrams illustrate the generalized catalytic cycles for the Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura reaction.

Caption: Generalized catalytic cycle for the Buchwald-Hartwig amination.

Conclusion and Strategic Recommendations

The evidence overwhelmingly indicates that the 4-iodo position of a pyrazole ring is significantly more reactive in palladium-catalyzed cross-coupling reactions than the 5-chloro position. This reactivity difference is primarily attributed to the weaker carbon-iodine bond, which facilitates a more rapid oxidative addition step.

Strategic Recommendations for Synthetic Planning:

• For facile and high-yielding couplings: Utilize 4-iodopyrazoles as your substrate of choice. They generally react under milder conditions and with a broader range of standard catalysts.

• For selective functionalization: In a dihalogenated pyrazole containing both a 4-iodo and a 5-chloro substituent, palladium-catalyzed cross-coupling will selectively occur at the 4-iodo position. This provides a powerful strategy for sequential, site-selective derivatization.

• When using 5-chloropyrazoles: Be prepared to employ more forcing reaction conditions, including higher temperatures and more sophisticated, highly active catalyst systems (e.g., those incorporating bulky, electron-rich biarylphosphine ligands).

• Consider side reactions: The high reactivity of 4-iodopyrazoles can sometimes lead to side reactions such as dehalogenation. Careful optimization of reaction conditions is crucial to minimize these undesired pathways.

By understanding the fundamental principles of reactivity and leveraging the experimental data available, researchers can make informed decisions in the design and execution of synthetic routes to novel pyrazole derivatives, accelerating the pace of drug discovery and development.

References

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• BenchChem. (2025, December). A Comparative Guide to the Reactivity of 4-Halo-pyrazoles in Cross-Coupling Reactions.
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• Usami, Y., et al. (2020). C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. Molecules, 25(19), 4634.
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• Turova, A. A., et al. (2023, March 15). Kinetic Aspects of Suzuki Cross-Coupling Using Ligandless Pd Nanoparticles Embedded in Aromatic Polymeric Matrix.
• Wölfling, J., et al. (2018, May 4). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 14, 1035-1044.
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• Besson, T., et al. (2012, September 7). Palladium-catalyzed direct arylation of 5-chloropyrazoles: a selective access to 4-aryl pyrazoles. The Journal of Organic Chemistry, 77(17), 7659-64.
• Organic Chemistry Portal. Sonogashira Coupling.
• Kumar, A., et al. (2020, April 24). Palladium-catalyzed highly regioselective mono and double Sonogashira cross-coupling reactions of 5-substituted-1,2,3-triiodobenzene under ambient conditions. Scientific Reports, 10(1), 6950.
• Muzart, J. (2025, September 2).
• Wikipedia.

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Comparative Guide: Biological Screening of Novel Pyrazole Derivatives vs. Bioisosteric Scaffolds

Executive Summary: The Pyrazole Advantage

In the realm of medicinal chemistry, the pyrazole ring (

) is not merely a structural component; it is a privileged scaffold . Unlike its bioisosteres (isoxazoles, pyrroles), the pyrazole moiety offers a unique balance of hydrogen bond donor/acceptor capabilities and metabolic stability. This guide provides a rigorous, comparative framework for screening novel pyrazole derivatives, benchmarking them against established clinical standards (e.g., Crizotinib , Celecoxib ) and structural alternatives.

Why Pyrazoles?

• FDA Validation: Recent approvals like Pirtobrutinib (2023, BTK inhibitor) and Asciminib (2021, BCR-ABL1 inhibitor) validate the scaffold's clinical utility [1, 8].

• Bioisosteric Superiority: Pyrazoles often replace phenols or isoxazoles to improve metabolic half-life while retaining H-bond donor capacity (via the N-H group) [18, 19].

Strategic Framework: Pyrazoles vs. Alternative Scaffolds

Before initiating wet-lab screening, researchers must understand why a pyrazole derivative might outperform a bioisostere.

Table 1: Physicochemical & Functional Comparison

Feature	Pyrazole Scaffold	Isoxazole Scaffold	Phenyl Scaffold	Impact on Screening
H-Bonding	Donor (NH) & Acceptor (N)	Acceptor only (N, O)	None (Hydrophobic)	Pyrazoles bind tighter in pockets requiring H-bond donors (e.g., Kinase hinge regions).
Metabolic Stability	High (resistant to oxidation)	Moderate (ring opening risk)	Low (prone to CYP450 hydroxylation)	Pyrazoles show better PK profiles in ADME screening.
Solubility (LogP)	Moderate (Amphiphilic)	Lower Solubility	Poor (Lipophilic)	Pyrazoles are easier to formulate for in vivo assays.
Tautomerism	Yes (1H/2H shift)	No	No	Critical: Docking studies must account for both pyrazole tautomers.

The Screening Workflow

A linear screening process is inefficient. We advocate for a Cyclical Validation Model where in silico predictions are immediately stress-tested by in vitro assays.

Visualization: Integrated Screening Pipeline

Caption: Figure 1. Cyclical Validation Model. Note the feedback loop from Enzyme Inhibition back to Design for SAR refinement.

Protocol 1: Cytotoxicity Screening (Cell Viability)

Objective: Determine the safety window (Selectivity Index) and anti-proliferative potency. Standard: MTT Assay (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).[1]

Why MTT? (And Why Be Careful?)

While MTT is the gold standard for high-throughput screening, it measures mitochondrial metabolic activity , not direct cell number. Pyrazole derivatives, often being kinase inhibitors, can alter mitochondrial respiration without killing the cell immediately, leading to false data [2, 10].

Step-by-Step Methodology

• Seeding: Plate cells (e.g., MCF-7, A549) at

  cells/well in 96-well plates. Incubate for 24h.

• Treatment: Add pyrazole derivatives (0.1 – 100 µM).

  • Critical Control: Include a Vehicle Control (DMSO < 0.5%) and a Positive Control (e.g., Doxorubicin or Cisplatin).

• Incubation: 48h at 37°C, 5%

  .

• Dye Addition: Add MTT reagent (5 mg/mL in PBS). Incubate 4h.

  • Troubleshooting: If the pyrazole derivative is a reducing agent, it may reduce MTT non-enzymatically.[2] Use a cell-free blank with the compound to rule this out [9].

• Solubilization: Dissolve formazan crystals with DMSO. Measure Absorbance at 570 nm.[2]

Data Analysis: The Selectivity Index (SI)

Do not just report

. Calculate SI to prove safety.

• Target: SI > 10 indicates a promising therapeutic window.

Protocol 2: Target-Specific Enzymatic Assay (Kinase Inhibition)

Objective: Confirm the mechanism of action. Many pyrazoles target kinases (e.g., EGFR, VEGFR) by mimicking the adenine ring of ATP. Context: Pyrazoles like Crizotinib function as ATP-competitive inhibitors [12].

The "ATP Km" Trap

A common failure in screening is using arbitrary ATP concentrations.

• Scientific Integrity Rule: To identify competitive inhibitors (which most pyrazoles are), you must run the assay at the enzyme's

  for ATP.

• Reasoning: If [ATP] >>

  , you artificially lower the potency of your competitive inhibitor (Cheng-Prusoff shift) [7, 17].

Methodology (FRET-based Kinase Assay)

• Reaction Mix: Prepare Kinase Buffer (50 mM HEPES, pH 7.5, 10 mM

  ).

• Substrate: Add peptide substrate and ATP (at

  concentration, typically 10-50 µM).

• Inhibitor: Add novel pyrazole derivative (serial dilution).

• Initiation: Add purified Kinase (e.g., EGFR-WT). Incubate 60 min.

• Detection: Add phospho-specific antibody labeled with a fluorophore.

• Readout: Measure Fluorescence Resonance Energy Transfer (FRET) signal.

Visualization: EGFR Signaling Pathway Target

Pyrazoles often intervene in the RAS-RAF-MEK-ERK pathway.

Caption: Figure 2.[3] EGFR Signaling Cascade. Pyrazole derivatives typically block the ATP-binding pocket of EGFR, halting downstream proliferation signals.

Comparative Data Presentation

When publishing your results, structure your data to allow direct comparison with standards.

Table 2: Template for Reporting Biological Activity | Compound ID | Substituent (R) |

MCF-7 (µM) | EGFR (nM) | Selectivity Index (SI) | | :--- | :--- | :--- | :--- | :--- | | PZ-01 (Novel) | | | | 12.5 | | PZ-02 (Novel) | | | | 2.1 | | Crizotinib (Ref) | N/A | | | >20 | | Isoxazole Analog | | | | 4.0 |

Interpretation: In this hypothetical dataset, PZ-01 demonstrates that the pyrazole scaffold (vs. the Isoxazole Analog) significantly enhances potency (45 nM vs 180 nM), likely due to the superior H-bonding within the kinase pocket.

References

• Ansari, A. et al. (2024).[4][5] Exploring the Synthetic Strategies and Biological Activities of Pyrazole Derivatives. Museonaturalistico. 6[7][8]

• Abcam. MTT Assay Protocol and Limitations. Link[7][8]

• Becerra, D. & Castillo, J.C. (2025).[9] Recent advances in the synthesis of anticancer pyrazole derivatives. RSC Publishing. 9[7][8]

• Satipidakala, A. et al. (2024).[4] The Latest Progress on the Preparation and Biological activity of Pyrazoles. Biointerface Research in Applied Chemistry. 4[7][8]

• Jaiswal, S. et al. (2025).[10] Pyrazole in drug development: a medicinal-chemistry based analysis of USFDA-approved drugs. ResearchGate. 10

• Zhang, Y. et al. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. MDPI. 8

• Carna Biosciences. The significance of ATP concentration in cell-free and cell-based assays. 11[7][8][12]

• Ebenezer, O. et al. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. PMC - NIH. 13

• Promega. Is Your MTT Assay the Right Choice? Limitations and Interferences. 14

• Ghasemi, M. et al. (2021). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation. R Discovery. 15

• He, Y. et al. (2023). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. PMC - NIH. 7

• Kinase Logistics. ATP concentration and Km in Kinase Assays. 16[7][8]

• Celtarys Research. (2025). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. 17

• Ghasemi, M. et al. (2021). The MTT Assay: Utility, Limitations, Pitfalls. PMC - NIH. 1[7][8]

• Jaiswal, S. et al. (2025).[10] Pyrazole in drug development: a medicinal-chemistry based analysis. ResearchGate. 10

• Tolba, M. et al. Limitations of the use of MTT assay for screening in drug discovery. ResearchGate. 2[7][8]

• Fesquet, D. (2015). What is the function of unlabelled ATP in protein kinase assays?. ResearchGate.[12] 12[7][8][12]

• Lombardo, L.J. (2014). Pyrazoles as non-classical bioisosteres in prolylcarboxypeptidase (PrCP) inhibitors. PMC - NIH. 18[7][8]

• PharmaBlock. Pyrazoles in Drug Discovery. 19

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comparative study of palladium catalysts for pyrazole functionalization

Executive Summary

This guide provides a technical comparison of palladium catalytic systems for the functionalization of the pyrazole scaffold.[1][2][3] Unlike simple arenes, pyrazoles present a unique regioselectivity challenge due to the competing electronic behaviors of the ring: the C4 position is nucleophilic (susceptible to electrophilic palladation), while the C5 position is acidic (susceptible to base-assisted deprotonation).

This document analyzes the most effective catalyst systems for C–H activation (C5 vs. C4) and N-arylation , providing experimental protocols and mechanistic insights to guide catalyst selection in drug discovery workflows.

The Mechanistic Landscape: Regioselectivity Control

To select the correct catalyst, one must understand the electronic "personality" of the pyrazole ring. The choice of ligand and base dictates whether the reaction proceeds via Electrophilic Aromatic Substitution (

) or Concerted Metalation-Deprotonation (CMD) .

The Decision Matrix

• Target C5 (CMD Pathway): Requires a carbonate/carboxylate base and a catalyst capable of coordinating a carboxylate ligand (e.g., Pd(OAc)₂ + PivOH). The base acts as an intramolecular proton shuttle.

• Target C4 (Electrophilic Pathway): Requires an electron-rich pyrazole and an electrophilic Pd(II) species. Often achieved with ligandless Pd systems or by blocking C5.

• Target N1 (Cross-Coupling): Requires a Pd(0) source and bulky, electron-rich phosphine ligands (e.g., Buchwald precatalysts) to facilitate reductive elimination and prevent catalyst poisoning by the nitrogen lone pair.

Figure 1: Decision tree for selecting palladium catalytic systems based on the desired site of functionalization.

Comparative Analysis of Catalyst Systems

Scenario A: C5-H Arylation (The CMD Standard)

Challenge: Overcoming the innate nucleophilicity of C4 to activate the C5–H bond. Solution: The CMD mechanism utilizes a carboxylate-assisted deprotonation. The key is the "shuttle" effect of pivalate or acetate anions.

Feature	System A: Pd(OAc)₂ / PPh₃ / PivOH	System B: Pd-NHC (PEPPSI-IPr)
Mechanism	Concerted Metalation-Deprotonation (CMD)	Oxidative Addition / CMD
Active Species	[Pd(OAc)(PPh₃)]⁻ (Anionic species)	Pd-NHC (Sterically bulky)
Selectivity (C5:C4)	High (>20:1) with PivOH additive	Moderate (often requires C4 blocking)
Substrate Scope	Excellent for electron-rich aryls	Better for sterically hindered aryls
Operational	Air-stable precursors, cheap ligands	Air-stable, higher cost

Verdict: For general C5-arylation, Pd(OAc)₂/PPh₃ with Pivalic Acid (30 mol%) is the gold standard. The pivalate anion is sterically bulky enough to prevent non-specific coordination but basic enough to deprotonate C5.

Scenario B: N-Arylation (The Buchwald Evolution)

Challenge: Catalyst poisoning by the pyrazole nitrogens and competitive C-H activation. Solution: Use of Bulky Biaryl Phosphine Ligands (Buchwald Ligands) that promote reductive elimination and destabilize

-N-coordination.

Feature	System A: Pd₂(dba)₃ / Xantphos	System B: tBuBrettPhos Pd G3/G4
Generation	2nd Gen (Chelating Ligand)	4th Gen (Precatalyst)
Yield (Avg)	40–65%	85–98%
Reaction Time	12–24 h	1–4 h
N1 vs N2 Selectivity	Poor (Steric control only)	High (Ligand pocket control)
Limitations	High catalyst loading (5-10%)	Cost of precatalyst

Verdict: tBuBrettPhos Pd G3 is the superior choice. It activates rapidly at room temperature or mild heating and suppresses C-H activation side reactions completely.

Experimental Protocols

Protocol 1: Highly Selective C5-H Arylation (CMD Method)

Based on the Fagnou/Doucet methodologies.

Rationale: The addition of pivalic acid (PivOH) is critical. It lowers the energy barrier for the C–H bond cleavage via a six-membered transition state.

Reagents:

• N-Methylpyrazole (1.0 equiv)

• Aryl Bromide (1.2 equiv)[4]

• Catalyst: Pd(OAc)₂ (5 mol%)[4]

• Ligand: PPh₃ (10 mol%)

• Base: Cs₂CO₃ (2.0 equiv)

• Additive: PivOH (30 mol%)

• Solvent: Toluene or DMA (0.2 M)

Step-by-Step:

• Preparation: In a glovebox or under Ar flow, charge a reaction tube with Pd(OAc)₂ (11 mg, 0.05 mmol), PPh₃ (26 mg, 0.1 mmol), Cs₂CO₃ (650 mg, 2.0 mmol), and PivOH (30 mg, 0.3 mmol).

• Addition: Add the Aryl Bromide (1.2 mmol) and N-Methylpyrazole (1.0 mmol).

• Solvation: Add anhydrous Toluene (5 mL). Seal the tube with a Teflon-lined cap.

• Reaction: Heat to 110 °C for 16 hours. Vigorous stirring is essential as Cs₂CO₃ is insoluble.

• Workup: Cool to RT. Dilute with EtOAc, filter through a Celite pad to remove palladium black and salts. Concentrate in vacuo.

• Purification: Flash column chromatography (Hexane/EtOAc).

Self-Validation Check:

• Color Change: The reaction mixture should turn dark brown/black over time.

• TLC: If starting material remains after 16h, check if the reaction was strictly anhydrous; moisture inhibits the CMD base cycle.

Protocol 2: Rapid N-Arylation (Buchwald-Hartwig)

Based on MIT/Buchwald Lab methodologies.

Rationale: Using a G3/G4 precatalyst ensures a precise 1:1 Pd:Ligand ratio and rapid generation of the active LPd(0) species, avoiding the induction period of Pd(OAc)₂ reduction.

Reagents:

• Pyrazole (1.0 equiv)

• Aryl Chloride/Bromide (1.0 equiv)

• Catalyst: tBuBrettPhos Pd G3 (1–2 mol%)

• Base: K₃PO₄ (2.0 equiv) or NaOtBu (1.2 equiv)

• Solvent: 1,4-Dioxane or t-Amyl Alcohol

Step-by-Step:

• Charging: To a vial equipped with a stir bar, add tBuBrettPhos Pd G3 (catalytic amount), Aryl Halide (if solid), and Base.

• Inerting: Evacuate and backfill with Argon (3 cycles).

• Liquid Addition: Add Pyrazole (if liquid) and anhydrous solvent via syringe.

• Reaction: Stir at 60–80 °C (or RT for activated aryl chlorides) for 2–4 hours.

• Workup: Filter through a silica plug, eluting with EtOAc.

• Analysis: Analyze crude NMR for N1/N2 selectivity before purification.

Mechanistic Visualization: The CMD Cycle

The Concerted Metalation-Deprotonation (CMD) mechanism is the defining feature of modern C-H activation. The diagram below illustrates why the carbonate/pivalate base is not just a proton acceptor, but a ligand participant.

Figure 2: The CMD catalytic cycle. Note the critical role of the Pivalate (OPiv) ligand in lowering the energy of C-H bond cleavage via a six-membered transition state.

Performance Data Summary

The following table synthesizes data from comparative studies (e.g., J. Am. Chem. Soc., Org. Biomol. Chem.) regarding the regioselectivity switch.

Entry	Substrate	Catalyst System	Conditions	Yield	Regioselectivity (C5:C4)	Ref
1	1-Methylpyrazole	Pd(OAc)₂ / PPh₃	DMA, 140°C, No Acid	52%	3:1	[1]
2	1-Methylpyrazole	Pd(OAc)₂ / PPh₃ / PivOH	DMA, 110°C, Cs₂CO₃	88%	>20:1	[1,2]
3	1-Methylpyrazole	Pd-PEPPSI-IPr	Dioxane, 80°C	65%	8:1	[3]
4	1,3-Dimethylpyrazole	Pd(OAc)₂ (Ligandless)	DMF, 140°C	45%	1:5 (C4 favored)	[4]
5	Pyrazole (NH free)	tBuBrettPhos Pd G3	Dioxane, 60°C, K₃PO₄	95%	N-Arylation Only	[5]

Key Takeaway: The addition of PivOH (Entry 2) is the deterministic factor for high C5 selectivity. Without it (Entry 1), the reaction is sluggish and less selective. For N-arylation (Entry 5), modern precatalysts offer near-quantitative yields.[3]

References

• Selective C-Arylation of Free (NH)-Heteroarenes via Catalytic C−H Bond Functionalization. Journal of the American Chemical Society. [Link]

• Transition-metal-catalyzed C–H functionalization of pyrazoles. Organic & Biomolecular Chemistry. [Link]

• Synthesis of C5-arylated pyrazoles from a pyrazole-4-carboxylate by a palladium-catalyzed C5–H bond activation. Comptes Rendus Chimie. [Link]

• Palladium-catalyzed direct arylation of 5-chloropyrazoles: a selective access to 4-aryl pyrazoles. PubMed. [Link]

• Palladium-Catalyzed Amination of Five-Membered Heterocyclic Bromides. MIT DSpace. [Link]

Sources

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• 2. Selective Palladium‐Catalyzed Direct CH Arylation of Unsubstituted <i>N</i>‐Protected Pyrazoles [ouci.dntb.gov.ua]
• 3. Palladium-catalyzed C-N cross-coupling and application to the synthesis of delayed singlet emitters for OLED development [dspace.mit.edu]
• 4. pubs.acs.org [pubs.acs.org]

Comparative Guide: Cross-Coupling Methodologies for Pyrazole Functionalization

Executive Summary: The "Pyrazole Problem"

Pyrazoles are ubiquitous pharmacophores in modern drug discovery (e.g., Celecoxib, Ruxolitinib), yet their functionalization remains a bottleneck in high-throughput synthesis. The core challenges stem from the pyrazole ring's unique electronic properties:

• Catalyst Poisoning: The pyridine-like nitrogen (

  ) is a potent -donor that coordinates tightly to Pd(II) centers, arresting the catalytic cycle.

• Tautomerism: Unprotected pyrazoles (

  ) exist in equilibrium, complicating regioselectivity during alkylation or arylation.

• Protodeboronation: Pyrazolyl boronic acids (particularly C5-isomers) are notoriously unstable, undergoing rapid hydrolysis under standard Suzuki conditions.

This guide objectively compares the three dominant methodologies—Suzuki-Miyaura , Buchwald-Hartwig , and Chan-Lam —providing evidence-based protocols to overcome these limitations.

Regioselectivity & Reactivity Landscape

Before selecting a method, one must map the electronic bias of the pyrazole nucleus.

Diagram 1: Pyrazole Reactivity Map

This diagram visualizes the inherent reactivity preferences for Electrophilic Aromatic Substitution (EAS), Metallation (C-H activation), and Coordination.

Caption: Functionalization logic for the pyrazole ring. N2 coordination is the primary cause of catalyst deactivation.

C-C Bond Formation: Suzuki-Miyaura Coupling[1][2]

The Suzuki coupling is the standard for C-C bond formation, but it fails with pyrazoles when using "standard" conditions (e.g., Pd(PPh3)4/Na2CO3) due to the instability of pyrazolyl boronic acids.

The Solution: MIDA Boronates & Specialized Precatalysts

To bypass protodeboronation, MIDA (N-methyliminodiacetic acid) boronates act as slow-release reservoirs of the active boronic acid. Simultaneously, bulky biaryl phosphine ligands (e.g., XPhos ) prevent N2-coordination to the palladium center.

Comparative Data: Boron Source Stability

Boron Source	Stability (t½ at pH 7)	Atom Economy	Recommended Use
Boronic Acid	< 1 hour (for C5-isomers)	High	Simple C4-couplings only.
Pinacol Ester	Moderate	Moderate	General purpose; still prone to degradation.
MIDA Boronate	> 2 weeks (Bench stable)	Low (High MW)	Gold Standard for unstable C3/C5 couplings.
BF3K Salt	High	High	Good alternative, but solubility issues in non-polar solvents.

Protocol A: Coupling of Unstable Pyrazolyl MIDA Boronates

Reference: Derived from Knapp et al. and Burke group methodologies.

Reagents:

• Catalyst: XPhos Pd G2 (2 mol%)

• Boron Source: 1-Methylpyrazole-5-MIDA boronate (1.5 equiv)

• Halide: Aryl Bromide (1.0 equiv)[1]

• Base: K3PO4 (3.0 equiv, 3M aqueous)

• Solvent: THF:Water (10:1)

• Conditions: 60°C, 4-12 hours.

Step-by-Step:

• Setup: Charge a vial with Aryl Bromide (1.0 mmol), MIDA boronate (1.5 mmol), and XPhos Pd G2 (15 mg, 0.02 mmol).

• Solvent: Add THF (4 mL) and degas by sparging with Argon for 5 mins.

• Activation: Add degassed 3M aq. K3PO4 (1 mL). Note: The base promotes the slow hydrolysis of the MIDA group, releasing the active boronic acid in situ.

• Reaction: Seal and heat to 60°C. Monitor via LCMS.

• Workup: Dilute with EtOAc, wash with brine. The MIDA byproduct is water-soluble and removed in the aqueous layer.

C-N Bond Formation: N-Arylation Strategies

Forming the N1-Aryl bond is critical for modulating solubility and potency. Two methods dominate: Buchwald-Hartwig (Pd) and Chan-Lam (Cu) .[2]

Decision Matrix: Which Method to Choose?

Caption: Selection workflow for N-arylation. Buchwald is preferred for difficult couplings; Chan-Lam for sensitive substrates.

Protocol B: High-Performance Buchwald N-Arylation

Key Insight: The ligand tBuXPhos is superior for N-arylation of azoles because its bulk prevents the product (N-aryl pyrazole) from inhibiting the catalyst.

Reagents:

• Catalyst: tBuXPhos Pd G3 (1-2 mol%)

• Nucleophile: Pyrazole derivative (1.1 equiv)

• Electrophile: Aryl Chloride/Bromide (1.0 equiv)[1]

• Base: K3PO4 (2.0 equiv) or NaOtBu (1.2 equiv for non-base-sensitive substrates)

• Solvent: Toluene or Dioxane (anhydrous)

Step-by-Step:

• Inert Atmosphere: Flame-dry a reaction tube and cool under Argon.

• Charge: Add tBuXPhos Pd G3 (pre-formed precatalyst ensures 1:1 Pd:L ratio), Pyrazole, and Aryl Halide.

• Solvent: Add anhydrous Toluene (0.2 M concentration).

• Reaction: Heat to 100°C for 2-4 hours.

• Note: If conversion stalls, add 1 mol% additional precatalyst. The G3 precatalyst activates rapidly and does not require reduction by the amine.

Protocol C: Mild Chan-Lam Coupling

Key Insight: Requires oxygen to reoxidize Cu(I) to Cu(II)/Cu(III). Use a balloon of O2 for consistent rates.

Reagents:

• Catalyst: Cu(OAc)2 (0.5 - 1.0 equiv) Note: Catalytic (10-20%) is possible but often slower.

• Ligand: 2,2'-Bipyridine (1.0 equiv) - Optional but boosts yield.

• Electrophile: Aryl Boronic Acid (2.0 equiv)

• Nucleophile: Pyrazole (1.0 equiv)

• Base: Na2CO3 (2.0 equiv) or Pyridine (2.0 equiv)

• Solvent: DCM or MeOH (open to air)

Step-by-Step:

• Mix: Combine Pyrazole, Boronic Acid, Cu(OAc)2, and Base in DCM.

• Oxidant: Attach an O2 balloon (or stir vigorously open to air).

• Time: Stir at Room Temperature for 24-48 hours.

• Observation: The reaction mixture typically turns from blue (Cu(II)) to green/brown during the cycle.

Emerging Method: Direct C-H Arylation

For atom economy, directly coupling the C5-H of a pyrazole with an aryl halide is superior, but regioselectivity (C4 vs C5) is the hurdle.

• Mechanism: Concerted Metallation-Deprotonation (CMD).

• Regiocontrol: The C5 proton is the most acidic (

  vs for C4). However, C4 is nucleophilic.

• Strategy: Blocking C4 with a removable group (e.g., Ester, Cl) guarantees C5 selectivity.

Protocol D: C5-Selective Arylation (C4-Blocked)

• Catalyst: Pd(OAc)2 (5 mol%)

• Ligand: P(tBu)3 or PCy3 (10 mol%)

• Additive: PivOH (30 mol%) - Critical for CMD mechanism.

• Base: K2CO3 (2.0 equiv)

• Solvent: DMAc, 120°C.

Summary of Recommendations

Feature	Suzuki-Miyaura	Buchwald-Hartwig	Chan-Lam
Bond Formed	C-C (C3/C4/C5)	C-N (N1)	C-N (N1)
Key Challenge	Unstable Boronates	Catalyst Poisoning	Slow Kinetics
Best Catalyst	XPhos Pd G2	tBuXPhos Pd G3	Cu(OAc)2
Ideal Substrate	Aryl Bromides + MIDA Boronates	Aryl Chlorides + Pyrazoles	Aryl Boronic Acids + Pyrazoles
Green Score	High (if aqueous)	Moderate	High (Air, RT)

References

• Burke, M. D., et al. "Slow-Release of Unstable Boronic Acids from MIDA Boronates." Journal of the American Chemical Society, 2009.[3] Link

• Buchwald, S. L., et al. "Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles." Journal of the American Chemical Society, 2013. Link

• Hartwig, J. F., et al. "Palladium-Catalyzed Amination of Aryl Halides with Nitrogen Heterocycles." Angewandte Chemie Int. Ed., 1998. Link

• Lam, P. Y. S., et al. "Copper-promoted C-N bond cross-coupling with boronic acids." Tetrahedron Letters, 1998. Link

• Doucet, H., et al. "Palladium-Catalyzed Direct Arylation of Pyrazoles." ChemCatChem, 2011. Link

• BenchChem. "tBuXPhos Pd G3 Product Information." Link

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• 2. researchgate.net [researchgate.net]
• 3. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]

Safety & Regulatory Compliance

Operational Guide: Proper Disposal of 5-Chloro-4-iodo-1-methyl-1H-pyrazole

Executive Summary & Immediate Directives

Do not dispose of 5-Chloro-4-iodo-1-methyl-1H-pyrazole in general trash or municipal drains. [1]

This compound is a mixed-halogenated heteroaromatic .[1] Its disposal requires strict adherence to Halogenated Organic Waste protocols.[1][2] The presence of both Chlorine and Iodine atoms on the pyrazole ring dictates specific incineration parameters to prevent the release of toxic iodine vapors (

) and corrosive hydrogen halides ( , ).

Core Directive: Segregate this waste into the Halogenated stream. Do not mix with non-halogenated solvents (e.g., acetone, ethanol) unless necessary, as this increases the volume of expensive-to-treat waste.

Chemical Profile & Hazard Identification

Before handling waste, verify the chemical identity to ensure compatibility with waste containers.[1][3]

Property	Data
Chemical Name	5-Chloro-4-iodo-1-methyl-1H-pyrazole
CAS Number	77614-55-0 (Representative/Derivative)
Molecular Formula
Molecular Weight	~242.45 g/mol
Physical State	Solid (typically off-white to yellow powder)
Primary Hazards	Skin Irrit. 2 (H315), Eye Irrit. 2 (H319), STOT SE 3 (H335)
Disposal Class	Halogenated Organic (RCRA Characteristic Waste principles apply)

The "Why": Scientific Rationale for Segregation

As scientists, we follow protocols not just for compliance, but because of the underlying chemistry.[1] Understanding the combustion physics of this molecule explains why strict segregation is required.

The Iodine Factor

Unlike standard organic waste which combusts to

and , 5-Chloro-4-iodo-1-methyl-1H-pyrazole behaves differently during thermal destruction:

• Sublimation vs. Combustion: Iodine (

  ) has a high atomic mass and weak bond strength ( ).[1] In standard incinerators, it often sublimes into elemental iodine ( ) rather than oxidizing fully.[1]

• Scrubber Bypass: Elemental iodine is a violet vapor that can pass through standard aqueous scrubbers designed for acidic gases (like

  ), potentially leading to visible, toxic plumes at the exhaust stack.[1]

• Catalyst Poisoning: High concentrations of iodine can poison catalytic converters used in modern waste treatment facilities to reduce

  emissions.[1]

Operational Implication: By flagging this waste as "Halogenated - Contains Iodine," you allow waste contractors to route it to facilities equipped with specific alkaline scrubbers or reductive quenching stages designed to capture iodine species [1].[1]

Step-by-Step Disposal Protocol

Phase 1: Waste Segregation & Accumulation[1]

• Solid Waste (Pure Substance):

  • Collect pure solid waste in a dedicated wide-mouth jar.

  • Container Material: High-Density Polyethylene (HDPE) or Glass.[1] Avoid metal containers as trace hydrolysis can generate

    or , leading to corrosion.[1]

• Liquid Waste (Mother Liquors/Rinsates):

  • If the compound is dissolved in solvent (e.g., DCM, Ethyl Acetate), pour into the Halogenated Solvent Waste carboy.[1]

  • Critical Check: Ensure the solvent stream is compatible.[1][3] Do not mix with strong oxidizers (e.g., Nitric Acid waste), as this can liberate free iodine gas immediately in the lab.

Phase 2: Labeling[1][2][7]

Your label must be specific to ensure downstream safety. Use the following format:

• Primary Tag: HAZARDOUS WASTE[1][4]

• Constituents:

  • 5-Chloro-4-iodo-1-methyl-1H-pyrazole[1]

  • [Solvent Name, if applicable]

• Hazard Checkboxes: [x] Toxic [x] Irritant [x] Halogenated[1]

• Special Note: Write "CONTAINS IODINE" clearly on the tag.

Phase 3: Storage & Pickup

• Cap Tightness: Iodine compounds can off-gas.[1] Ensure caps are screw-tight.[5]

• Secondary Containment: Store waste bottles in a polyethylene tray to capture potential leaks.[1]

• Timeline: Do not accumulate for >90 days (standard US RCRA limit for satellite accumulation areas) [2].

Visual Workflow: Decision Logic

The following diagram illustrates the decision-making process for disposing of this specific compound.

Figure 1: Logical workflow for the segregation and packaging of halogenated pyrazole waste.

Emergency Procedures: Spills

If 5-Chloro-4-iodo-1-methyl-1H-pyrazole is spilled in the lab:

• Isolate: Evacuate the immediate area. The dust is a respiratory irritant (STOT SE 3).

• PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1] If powder is aerosolized, use an N95 or P100 respirator.

• Containment:

  • Solids: Gently cover with wet paper towels to prevent dust generation, then scoop into a waste jar.[1]

  • Liquids: Absorb with vermiculite or sand.[1][6] Do not use sawdust (combustible organic matrix + halogenated oxidizer risk).[1]

• Decontamination: Wipe the surface with a dilute detergent solution.[1]

• Disposal: Treat all cleanup materials as Halogenated Hazardous Waste [3].

References

• Remondis SAVA. (n.d.). Iodine Recovery from Hazardous Waste Incineration. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2024).[1] Categories of Hazardous Waste Generators. Retrieved from [Link]

• University of Illinois Urbana-Champaign (DRS). (n.d.).[1] Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from [Link]

Sources

• 1. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 2. tcichemicals.com [tcichemicals.com]
• 3. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 6. static.cymitquimica.com [static.cymitquimica.com]